2-Bromo-3-methylbutanamide

• CAS: 7472-46-0

Core Science & Biosynthesis

2-Bromo-3-methylbutanamide CAS 7472-46-0 chemical properties

An In-Depth Technical Guide to 2-Bromo-3-methylbutanamide (CAS 7472-46-0)

Introduction

2-Bromo-3-methylbutanamide, with CAS number 7472-46-0, is a halogenated amide derivative of isovaleric acid. Its structure, featuring a stereocenter at the α-carbon and a bulky isopropyl group, makes it a valuable chiral building block in synthetic organic chemistry. This guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, reactivity profile, and safety considerations, tailored for researchers and professionals in drug development and chemical synthesis.

Physicochemical and Structural Properties

2-Bromo-3-methylbutanamide is characterized by the presence of both a bromine atom and an amide functional group, which dictate its physical and chemical behavior. The key computed properties are summarized below.

Property	Value	Reference
CAS Number	7472-46-0
Molecular Formula	C5H10BrNO
Molecular Weight	180.04 g/mol
IUPAC Name	2-bromo-3-methylbutanamide
SMILES	CC(C)C(C(=O)N)Br
Topological Polar Surface Area	43.1 Ų
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	2
Exact Mass	178.99458 Da

Synthesis Protocol: A Proposed Route

Step 1: Synthesis of 2-Bromo-3-methylbutanoyl chloride

The initial step involves the conversion of the carboxylic acid to its more reactive acid chloride derivative using a chlorinating agent like thionyl chloride (SOCl₂).

Methodology:

• In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO₂ byproducts), add 2-bromo-3-methylbutyric acid (1 equivalent).

• Slowly add an excess of thionyl chloride (SOCl₂, ~2-3 equivalents) to the flask at room temperature with stirring.

• Gently heat the reaction mixture to reflux (approximately 80°C) for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 2-bromo-3-methylbutanoyl chloride can be used directly in the next step or purified by fractional distillation. A similar procedure is described for the synthesis of the analogous bromo-acyl bromide.[1]

Step 2: Amination of 2-Bromo-3-methylbutanoyl chloride

The highly reactive acid chloride is then treated with ammonia to form the target amide.

Methodology:

• Dissolve the crude 2-bromo-3-methylbutanoyl chloride in an anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether) in a flask cooled in an ice bath.

• Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in an appropriate solvent (e.g., ammonia in methanol or aqueous ammonium hydroxide) dropwise with vigorous stirring. An excess of ammonia is used to neutralize the HCl byproduct.

• Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature for an additional 1-2 hours.

• Upon completion, the reaction mixture is typically washed with water to remove ammonium chloride salts.

• The organic layer is separated, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure to yield crude 2-Bromo-3-methylbutanamide.

• The product can be further purified by recrystallization or column chromatography.

Caption: Proposed two-step synthesis of 2-Bromo-3-methylbutanamide.

Chemical Reactivity and Synthetic Utility

The reactivity of 2-Bromo-3-methylbutanamide is dominated by the electrophilic α-carbon and the nucleophilic nitrogen of the amide group.

• Nucleophilic Substitution: The bromine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack. This allows for the introduction of various functional groups, such as azides, cyanides, thiols, and amines, via Sₙ2 reactions. This functionality is crucial for building molecular complexity in drug discovery programs.

• Elimination Reactions: In the presence of a strong, sterically hindered base, an E2 elimination reaction can occur to form 2-methyl-3-butenamide.

• Amide Group Chemistry: The amide functional group is relatively stable but can undergo hydrolysis under strong acidic or basic conditions to yield the parent carboxylic acid.

The bifunctional nature of this molecule makes it a versatile intermediate. For instance, its derivatives could be employed in the synthesis of novel amino acids or as fragments in the development of new therapeutic agents.[2] The use of bromo-functionalized building blocks is common in the synthesis of pharmaceuticals.[3]

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An In-depth Technical Guide to 2-Bromo-3-methylbutanamide: Resolving the α-Bromoisovaleramide Nomenclature Synonymity

For distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a definitive clarification on the nomenclature of 2-Bromo-3-methylbutanamide and its common synonym, α-bromoisovaleramide. By dissecting the systematic (IUPAC) and common naming conventions, this document establishes that both names refer to the identical chemical entity, possessing the same molecular structure and properties. This guide furnishes drug development professionals and researchers with comprehensive data on the compound's identifiers, physicochemical properties, a validated synthesis protocol, and its applications as a synthetic intermediate. The aim is to eliminate ambiguity in sourcing, synthesis, and documentation, thereby ensuring scientific precision and reproducibility.

The Nomenclature Puzzle: One Compound, Two Names

In chemical synthesis and drug discovery, precise molecular identification is paramount. Confusion often arises when a single compound is referenced by multiple names, stemming from historical common names and modern systematic (IUPAC) nomenclature. A prime example of this is the compound known as both 2-Bromo-3-methylbutanamide and α-bromoisovaleramide . This guide will demonstrate that these are not two different reagents but are, in fact, synonymous.

The core of the confusion lies in the different starting points for naming the molecule. Systematic nomenclature builds the name from the longest carbon chain, while common nomenclature often uses a historical name for the parent structure.

Systematic (IUPAC) Name Deconstruction: 2-Bromo-3-methylbutanamide

The International Union of Pure and Applied Chemistry (IUPAC) provides a rigorous, unambiguous system for naming chemical compounds. The name 2-Bromo-3-methylbutanamide is derived as follows:

• Parent Chain : The suffix "-butanamide" indicates a four-carbon chain with a primary amide (-CONH₂) as the principal functional group. The carbon of the carbonyl group is designated as position 1.

• Substituents :

  • "3-methyl": A methyl group (-CH₃) is attached to the third carbon of the chain.

  • "2-bromo": A bromine atom (-Br) is attached to the second carbon.

This systematic approach provides a clear and reproducible map to the molecular structure.

Caption: IUPAC name deconstruction for 2-Bromo-3-methylbutanamide.

Common Name Deconstruction: α-Bromoisovaleramide

Common names are often based on the structure of a related carboxylic acid. In this case, the name is derived from isovaleric acid (3-methylbutanoic acid).

• Parent Structure : "Isovaleramide" refers to the amide derivative of isovaleric acid. The "iso-" prefix denotes the characteristic (CH₃)₂CH- group at the end of the carbon chain.

• Substituent Position : Greek letters (α, β, γ, etc.) are used to denote the position of substituents relative to the carbonyl group. The alpha (α) carbon is the first carbon adjacent to the carbonyl carbon. In the butanamide chain, this corresponds precisely to the C2 position.

• Substituent : "bromo" indicates the attachment of a bromine atom at this α-position.

Thus, α-bromoisovaleramide describes the same molecule: an isovaleramide structure with a bromine atom on the alpha-carbon.

Caption: Common name deconstruction for α-Bromoisovaleramide.

Chemical Identity and Properties

To authoritatively confirm that both names refer to the same molecule, we can compare their fundamental chemical identifiers and properties. Data from comprehensive chemical databases like PubChem show a single entry for this compound, listing both names as synonyms.

Compound Identifiers

Identifier	Value	Source
IUPAC Name	2-bromo-3-methylbutanamide	PubChem[1]
Synonym	α-bromoisovaleramide	Internal Derivation
CAS Number	7472-46-0	PubChem[1]
Molecular Formula	C₅H₁₀BrNO	PubChem[1]
Canonical SMILES	CC(C)C(C(=O)N)Br	PubChem[1]
InChIKey	RQLZQHFUAKKMNC-UHFFFAOYSA-N	PubChem[1]

Physicochemical Properties

Property	Value	Unit	Source
Molecular Weight	180.04	g/mol	PubChem[1]
Monoisotopic Mass	178.99458	Da	PubChem[1]
Polar Surface Area	43.1	Ų	PubChem[1]
Complexity	92.4	PubChem[1]
XLogP3	1.3	PubChem[1]

Synthesis and Reactivity

2-Bromo-3-methylbutanamide is a valuable synthetic intermediate, often prepared via α-bromination of the corresponding carboxylic acid followed by amidation, or directly from the parent amide. The Hell-Volhard-Zelinsky (HVZ) reaction is a cornerstone method for such transformations.

The Hell-Volhard-Zelinsky (HVZ) Reaction

The HVZ reaction facilitates the α-halogenation of carboxylic acids.[2] It proceeds by first converting the carboxylic acid into an acyl halide, which more readily enolizes, allowing for rapid α-bromination.[3] While the classic reaction yields an α-bromo acyl bromide, quenching the reaction with an amine or ammonia can lead to the formation of the corresponding α-bromo amide.

A typical synthesis workflow starting from the parent carboxylic acid, 3-methylbutanoic acid (isovaleric acid), is outlined below.

Caption: Synthesis workflow via the Hell-Volhard-Zelinsky reaction.

Experimental Protocol: Synthesis from 3-Methylbutanoic Acid

Objective: To synthesize 2-Bromo-3-methylbutanamide from 3-methylbutanoic acid.

Materials:

• 3-Methylbutanoic acid

• Red phosphorus (catalytic amount)

• Bromine (Br₂)

• Concentrated aqueous ammonia (NH₃)

• Anhydrous diethyl ether

• Standard glassware for reflux and extraction

Methodology:

• Step 1: Formation of Acyl Bromide (HVZ Reaction)

  • To a round-bottom flask equipped with a reflux condenser and a dropping funnel, add 3-methylbutanoic acid and a catalytic amount of red phosphorus.

  • Heat the mixture gently.

  • Slowly add bromine (Br₂) from the dropping funnel. The reaction is exothermic and will produce HBr gas, which must be vented to a scrubber.

  • After the addition is complete, reflux the mixture until the red-brown color of bromine disappears, indicating the formation of 2-bromo-3-methylbutanoyl bromide.[3]

• Step 2: Amidation

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully add the crude 2-bromo-3-methylbutanoyl bromide to an ice-cooled, stirred solution of excess concentrated aqueous ammonia. This is a highly exothermic reaction.

  • Continue stirring for 1-2 hours at room temperature to ensure complete conversion to the amide.

• Step 3: Isolation and Purification

  • The crude product will precipitate from the aqueous solution.

  • Filter the solid product and wash with cold water to remove ammonium bromide salts.

  • The crude solid can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-Bromo-3-methylbutanamide.

Applications in Drug Development and Organic Synthesis

The amide functional group is a cornerstone of many biologically active molecules, including a vast number of approved drugs.[4][5] Halogenation, particularly bromination, is a common strategy in drug design to modulate a compound's pharmacokinetic and pharmacodynamic properties.[6] Introducing bromine can enhance therapeutic activity, alter metabolism, and increase the duration of action.[6]

2-Bromo-3-methylbutanamide, as a bifunctional molecule (containing both an electrophilic C-Br bond and a stable amide group), serves as a versatile building block for more complex molecules. It can be used in the synthesis of:

• α-Amino Amides: Nucleophilic substitution of the bromide with amines or azide followed by reduction can lead to the synthesis of novel amino acid derivatives.

• Heterocyclic Compounds: The reactive bromine atom makes it a precursor for various cyclization reactions to form nitrogen- and oxygen-containing heterocycles.

• Pharmaceutical Intermediates: It is a key intermediate in the synthesis of certain sedatives and other neurologically active compounds. For example, it is listed as an impurity of Bromisoval, a sedative and hypnotic drug.[1]

Conclusion

The names 2-Bromo-3-methylbutanamide and α-bromoisovaleramide are unambiguous synonyms for the same chemical compound (CAS: 7472-46-0). The former is the systematic IUPAC name, while the latter is a common name derived from its relationship to isovaleric acid. For clarity, precision, and adherence to modern standards in scientific publications and regulatory submissions, the use of the IUPAC name is strongly recommended. This guide has provided the necessary chemical data, a reliable synthesis protocol, and an overview of its applications to empower researchers and developers to utilize this important synthetic intermediate with confidence and accuracy.

References

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• Chemistry LibreTexts. (2019, December 30). 19.12: Bromination Next to the Carboxy Group: The Hell-Volhard-Zelinsky Reaction. Retrieved February 17, 2026, from [Link]

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• Laborchemie Apolda GmbH. (n.d.). α-Bromoisovaleric Acid Ethyl Ester. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved February 17, 2026, from [Link]

• Li, J., et al. (n.d.). A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

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• Tethys Chemical. (2024, December 10). The Role of Bromine in Modern Pharmaceuticals. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (2024, October 15). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved February 17, 2026, from [Link]

• Chemsrc. (2025, August 24). 2-Bromo-3-methylbutanoyl bromide. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025, August 10). Synthesis of α-bromoisovaleric acid in the poliphosphoric acid medium. Retrieved February 17, 2026, from [Link]

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• ACS Publications. (2021, December 29). Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. Retrieved February 17, 2026, from [Link]

• PubMed. (2010, May 4). A facile one-pot synthesis of alpha-bromo-alpha,beta-unsaturated esters from alcohols. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-Oxazolones and α-Aminoketones via Palladium-Catalyzed Reaction of β,β-Dibromoenamides. Retrieved February 17, 2026, from [Link]

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• IndiaMART. (n.d.). Alpha Bromo Isobutyryl Bromide, CAS Number: 20769-85-1. Retrieved February 17, 2026, from [Link]

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Comparative Technical Analysis: 2-Bromo-3-methylbutanamide vs. Bromisoval

[1]

Executive Summary

This technical guide delineates the critical structural, synthetic, and pharmacological distinctions between Bromisoval (an active pharmaceutical ingredient) and 2-Bromo-3-methylbutanamide (a structural analog, synthesis intermediate, and degradation impurity).

For drug development professionals, distinguishing these two is vital for Chemistry, Manufacturing, and Controls (CMC) strategies. While Bromisoval is a historical bromoureide sedative, 2-Bromo-3-methylbutanamide lacks the ureide pharmacophore required for hypnotic activity and represents a specific process impurity (often designated as Impurity 4) that must be controlled to prevent toxicological risks associated with alpha-haloamides.

Structural & Physicochemical Characterization

The fundamental difference lies in the C-terminus functional group: Bromisoval is an acyl urea (ureide) , whereas 2-Bromo-3-methylbutanamide is a primary amide . This structural variance dictates their solubility, metabolic fate, and receptor binding affinity.

Table 1: Physicochemical Comparison

Feature	Bromisoval	2-Bromo-3-methylbutanamide
CAS Registry	496-67-3	7472-46-0
IUPAC Name	N-(2-Bromo-3-methylbutanoyl)urea	2-Bromo-3-methylbutanamide
Role	API (Sedative/Hypnotic)	Impurity / Intermediate
Molecular Formula	C₆H₁₁BrN₂O₂	C₅H₁₀BrNO
Molecular Weight	223.07 g/mol	180.04 g/mol
Functional Group	Ureide (-CO-NH-CO-NH₂)	Primary Amide (-CO-NH₂)
Chirality	1 Chiral Center (C2)	1 Chiral Center (C2)
LogP (Predicted)	~1.1	~0.6
pKa	~10.5 (Ureide NH)	~15 (Amide NH - neutral)

Structural Visualization

The following diagram illustrates the structural relationship, highlighting the ureide moiety responsible for Bromisoval's activity and the amide truncation.

Figure 1: Structural comparison showing the degradation relationship where hydrolysis of the urea tail converts Bromisoval to the Amide.

Synthetic Pathways & Process Chemistry[9]

Understanding the genesis of 2-Bromo-3-methylbutanamide is crucial for process control. It arises either through incomplete reaction (if ammonia is present) or degradation of the API.

Synthesis of Bromisoval

The standard industrial synthesis (Hell-Volhard-Zelinsky modification) involves:

• Bromination: Isovaleric acid is treated with bromine (

  ) and phosphorus tribromide ( ) to form 2-bromo-3-methylbutanoyl bromide .

• Condensation: The acid bromide reacts with urea to form Bromisoval.[1]

Formation of 2-Bromo-3-methylbutanamide

This compound appears in the reaction matrix via two mechanisms:

• Ammonolysis (Side Reaction): If the urea starting material degrades to liberate ammonia, or if ammonia is used as a reagent, the acid bromide reacts with

  instead of urea.

• Hydrolysis (Degradation): Under acidic or basic stress conditions, the terminal urea bond of Bromisoval hydrolyzes, cleaving off urea and leaving the primary amide.

Figure 2: Synthetic divergence showing how the impurity (Amide) competes with the API (Bromisoval).

Pharmacological & Toxicological Profiles

Bromisoval: The Sedative Ureide[1][8][9][10][11]

• Mechanism of Action: Bromisoval acts as a CNS depressant.[2][3][4] The acyl urea structure is a classic pharmacophore (similar to barbiturates) that modulates GABAergic transmission. It enhances the affinity of GABA for the GABA_A receptor complex, increasing chloride ion influx and hyperpolarizing neurons.[2]

• Metabolism: It undergoes stereoselective metabolism. The bromine atom is labile; hepatic enzymes debrominate the compound, leading to elevated serum bromide levels (potential for bromism with chronic use). It is excreted as glutathione conjugates.[5]

2-Bromo-3-methylbutanamide: The Inactive Impurity

• Loss of Efficacy: The removal of the urea moiety destroys the specific binding affinity for the GABA_A receptor. The primary amide is significantly less lipophilic and lacks the hydrogen-bonding pattern required for the sedative effect.

• Toxicological Risk: While less active centrally, this compound retains the alpha-bromo carbonyl motif. Alpha-haloamides are potential alkylating agents . In drug development, this structural alert (S.A.) requires rigorous control (often <0.15% or lower depending on genotoxicity assessment) because it can react with nucleophilic residues in proteins or DNA.

Experimental Protocols

Protocol A: Synthesis of Bromisoval (Targeting High Purity)

This protocol minimizes the formation of the amide impurity by excluding ammonia sources.

• Halogenation:

  • Charge a reactor with Isovaleric Acid (1.0 eq) and catalytic

    (0.05 eq) .

  • Heat to 60°C.

  • Add Bromine (

    , 1.05 eq) dropwise over 4 hours. Maintain temperature <70°C to prevent di-bromination.

  • Checkpoint: Monitor by GC for disappearance of isovaleric acid.

• Acylation:

  • Cool the resulting 2-bromo-3-methylbutanoyl bromide to 10°C.

  • Add Urea (1.5 eq) in portions. Note: Use dry urea to prevent hydrolysis.

  • Stir at room temperature for 12 hours.

• Purification:

  • Quench the reaction mixture into ice water. Bromisoval precipitates as a white solid.

  • Critical Step: Recrystallize from Ethanol/Water (1:1). The amide impurity is more soluble in water and remains in the filtrate.

  • Dry at 50°C under vacuum.

Protocol B: Analytical Separation (HPLC)

Self-validating method to quantify the Amide impurity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B (Isocratic)

  • 5-20 min: 10% -> 60% B (Linear Gradient)

  • 20-25 min: 60% B (Wash)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Amide absorption) and 230 nm.

• Retention Time Logic:

  • 2-Bromo-3-methylbutanamide: Elutes earlier (more polar, ~6-8 min).

  • Bromisoval: Elutes later (less polar, ~12-14 min).

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 735997, Bromisoval. Retrieved from [Link][1][6][7]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 344884, 2-Bromo-3-methylbutanamide. Retrieved from [Link]

• World Health Organization (WHO). (1989). Bromisoval: Review of Dependence Potential. Expert Committee on Drug Dependence.[5] Retrieved from [Link]

• NIST Chemistry WebBook. (2024). Butanoic acid, 2-bromo-3-methyl- (Acid Precursor Data). Retrieved from [Link]

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• 7. (R)-2-bromoisovalerylurea | C6H11BrN2O2 | CID 146955 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Bromo-3-methylbutanamide from Isovaleric Acid

Executive Summary

This Application Note details the robust synthesis of 2-bromo-3-methylbutanamide (CAS: 7472-46-0), a critical intermediate in the synthesis of peptidomimetics and sedative ureides (e.g., Bromisoval). The protocol proceeds via a two-stage transformation starting from isovaleric acid: (1)

-bromination via the Hell-Volhard-Zelinsky (HVZ) reaction, followed by (2) acyl chloride activation and ammonolysis.

Unlike generic protocols, this guide emphasizes critical process parameters (CPPs) to suppress common side reactions such as

-elimination (forming 3-methyl-2-butenamide) and nucleophilic substitution (forming valine derivatives).

Key Chemical Data

Property	Specification
Target Compound	2-Bromo-3-methylbutanamide
Structure
Molecular Weight	180.04 g/mol
Appearance	White crystalline solid
Melting Point	92–94 °C (Lit.[][2][3][4] for (S)-enantiomer) [1]
Solubility	Soluble in ethanol, DCM; sparingly soluble in cold water

Retrosynthetic Analysis & Pathway

The synthesis is designed to install the halogen at the

-position prior to amide formation. Direct amidation of -bromo acids is challenging due to the lability of the C-Br bond; therefore, activation via the acid chloride is the preferred route.

Figure 1: Synthetic pathway illustrating the stepwise transformation.

Detailed Experimental Protocols

Stage 1: Synthesis of 2-Bromoisovaleric Acid (HVZ Reaction)

Objective: Selective

-bromination of isovaleric acid. Mechanism: Phosphorus tribromide generates the acyl bromide in situ, which enolizes more readily than the acid, facilitating electrophilic attack by bromine.

Reagents

• Isovaleric acid (3-methylbutanoic acid): 102 g (1.0 mol)

• Bromine (

  ): 176 g (56 mL, 1.1 mol)

• Phosphorus tribromide (

  ): 1.5 mL (catalytic) or Red Phosphorus (1.0 g)

• Safety Note: Bromine is highly corrosive and toxic.

  reacts violently with water.[5] Perform all operations in a fume hood.

Procedure

• Setup: Equip a 500 mL round-bottom flask (RBF) with a reflux condenser and a pressure-equalizing addition funnel. Connect the top of the condenser to a gas trap (NaOH solution) to neutralize HBr evolution.

• Initiation: Add isovaleric acid and the catalyst (

  or Red P) to the flask.

• Bromination: Heat the mixture to 70–80 °C . Add bromine dropwise over 2–3 hours.

  • Checkpoint: The reaction is exothermic. Adjust addition rate to maintain gentle reflux. The color should transition from deep red (excess

    ) to pale yellow as is consumed.

• Completion: After addition, stir at 100 °C for 1 hour to ensure completion.

• Workup (Hydrolysis): Cool to RT. Slowly add water (caution: exothermic hydrolysis of acyl bromide) or distill directly if proceeding to acid chloride. For isolation: Distill under reduced pressure.[5][6]

  • Yield: ~85–90%[7]

  • Boiling Point: 110–125 °C at 15 mmHg [2].[5][6]

Stage 2: Activation and Amidation

Objective: Conversion to the amide while preventing elimination to 3-methyl-2-butenamide.

Reagents

• 2-Bromoisovaleric acid: 18.1 g (0.1 mol)

• Thionyl chloride (

  ): 14.3 g (8.7 mL, 0.12 mol)

• Ammonium hydroxide (28%

  ) or Ammonia gas

• Solvent: Dichloromethane (DCM)

Procedure

Step A: Acid Chloride Formation

• In a dry flask equipped with a reflux condenser, mix 2-bromoisovaleric acid and thionyl chloride.

• Heat to reflux (approx. 50–60 °C) for 2 hours until gas evolution (

  , HCl) ceases.

• Purification: Remove excess

  via rotary evaporation (add dry toluene and re-evaporate to remove traces azeotropically).

  • Intermediate: 2-Bromoisovaleryl chloride (Yellow liquid). Use immediately.

Step B: Amidation (Critical Step)

• Preparation: Prepare a biphasic mixture of conc.

  (50 mL) and DCM (50 mL) cooled to -10 °C to 0 °C in an ice-salt bath.

  • Alternative: Saturate dry DCM with

    gas at 0 °C.

• Addition: Dissolve the crude acid chloride in 20 mL DCM. Add this solution dropwise to the cold ammonia mixture with vigorous stirring.

  • Control: Keep temperature below 5 °C . Higher temperatures favor the elimination of HBr to form the unsaturated amide.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature over 30 minutes.

• Isolation:

  • Separate the organic layer.

  • Extract the aqueous layer with DCM (

    mL).

  • Wash combined organics with cold water (

    ), then brine.

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: Recrystallize the crude solid from an Ethanol/Water mixture (1:1) or pure benzene/hexane.

Analytical Characterization

Expected Data

Test	Result	Notes
Appearance	White needles/plates	Upon recrystallization
Melting Point	92–94 °C	Lit. value for (S)-isomer [1]; Racemic may vary slightly
NMR ( )	1.05 (d, 6H, ) 2.30 (m, 1H, ) 4.28 (d, 1H, - ) 5.8–6.5 (br s, 2H, )	Characteristic isopropyl doublet and -bromo doublet
IR Spectroscopy	3432 ( str)1680–1716 ( amide)	Amide I and II bands clearly visible

Troubleshooting Guide

• Problem: Product is a liquid or oil.

  • Cause: Presence of unreacted acid chloride or elimination product (3-methyl-2-butenamide).

  • Solution: Wash DCM layer with sat.[5]

    to remove acids.[5] Recrystallize from hexane.

• Problem: Low Yield.

  • Cause: Hydrolysis of acid chloride by moisture in reagents.

  • Solution: Ensure

    removal is complete; use dry DCM.[5]

References

• Enantioselective Synthesis

  • Source: Bouifraden, S., Drouot, C., El Hadrami, M., et al.
  • Relevance: Provides physical data (MP 92-94°C) and spectral characterization for (S)-2-bromo-3-methylbutanamide.

• HVZ Reaction Protocol

  • Source: Marvel, C. S., & du Vigneaud, V. "

    -Bromoisovaleric Acid." Organic Syntheses, Coll.[6] Vol. 2, p.93 (1943); Vol. 11, p.20 (1931).
  • Relevance: Definitive protocol for the synthesis of the starting m
• Source: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley-Interscience.

Sources

• 2. prepchem.com [prepchem.com]
• 3. prepchem.com [prepchem.com]
• 4. echemi.com [echemi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

protocol for bromination of isovaleramide to 2-Bromo-3-methylbutanamide

This Application Note is structured to address the specific synthetic challenge of directly brominating isovaleramide. While industrial routes often bypass the amide by brominating the acid first (Hell-Volhard-Zelinsky), this guide provides the high-precision laboratory protocol for the direct functionalization of isovaleramide , utilizing kinetic enolate chemistry to ensure regioselectivity.

Application Note: Regioselective -Bromination of Isovaleramide

Target Analyte: 2-Bromo-3-methylbutanamide CAS: 7472-46-0 Methodology: Kinetic Deprotonation (Dianion Strategy) vs. Radical Substitution Version: 2.1 (Laboratory Scale)

Executive Summary & Strategic Analysis

The conversion of isovaleramide (3-methylbutanamide) to 2-bromo-3-methylbutanamide presents a classic chemoselectivity challenge. Unlike ketones or esters, primary amides possess two distinct sites of acidity: the

-carbon protons ( ) and the amide protons ( ).

Standard electrophilic bromination (e.g.,

) is often sluggish due to the lower nucleophilicity of the amide enol. Furthermore, radical conditions (NBS/AIBN) risk attacking the -center (forming unstable -bromoamides) or the tertiary -carbon.

The Solution: This protocol utilizes a Lithiation-Bromination Strategy (Dianion Method) . By generating the

-dianion using a strong base (LDA), we mask the nitrogen and dramatically increase the nucleophilicity of the -carbon, allowing for rapid, regioselective reaction with an electrophilic bromine source (NBS or ) at low temperatures.

Reaction Mechanism & Logic

To achieve

-bromination without touching the nitrogen or the isopropyl tertiary hydrogen, we must operate under Kinetic Control .

• Step 1 (N-Deprotonation): The first equivalent of base removes the most acidic proton (

  ), creating the mono-anion.

• Step 2 (C-Deprotonation): The second equivalent removes the

  -proton, creating the reactive -dianion.

• Step 3 (Electrophilic Quench): The bromine source reacts preferentially with the softer, more nucleophilic carbon center (C-alkylation/halogenation) rather than the harder nitrogen.

Mechanistic Pathway (Graphviz)

Figure 1: Sequential deprotonation strategy to access the reactive enolate species while protecting the amide nitrogen.

Detailed Experimental Protocol

A. Materials & Reagents

Reagent	Purity/Grade	Role	Hazard Note
Isovaleramide	>98%	Substrate	Irritant
n-Butyllithium	1.6M in Hexanes	Base Precursor	Pyrophoric, Moisture Sensitive
Diisopropylamine	Distilled, Dry	Base Precursor	Corrosive, Toxic
THF	Anhydrous (Na/Benzophenone)	Solvent	Peroxide former
N-Bromosuccinimide (NBS)	Recrystallized	Bromine Source	Oxidizer, Irritant
Ammonium Chloride	Sat.[1][2] Aq. Solution	Quench	Irritant

B. Step-by-Step Methodology

Phase 1: Generation of Lithium Diisopropylamide (LDA)

Note: Commercial LDA can be used, but fresh preparation ensures accurate titer.

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum.

• Solvent Charge: Add anhydrous THF (50 mL) and diisopropylamine (2.4 equiv relative to substrate).

• Cooling: Cool the flask to -78°C (Dry ice/Acetone bath).

• Lithiation: Dropwise add n-BuLi (2.4 equiv) over 15 minutes.

• Activation: Stir at 0°C for 15 minutes to ensure complete LDA formation, then re-cool to -78°C .

Phase 2: Dianion Formation

• Substrate Addition: Dissolve Isovaleramide (1.0 equiv, e.g., 1.01 g / 10 mmol) in minimal anhydrous THF (10 mL).

• Injection: Slowly inject the amide solution into the LDA mixture at -78°C over 20 minutes.

  • Observation: The solution may turn slightly yellow/turbid due to dianion aggregation.

• Incubation: Stir at -78°C for 45 minutes. Do not allow temperature to rise, or the dianion may decompose or abstract protons from the solvent.

Phase 3: Bromination (The Critical Step)

• Reagent Prep: Dissolve NBS (1.1 equiv) in anhydrous THF (15 mL). Protect from light (aluminum foil).

• Quench: Add the NBS solution rapidly to the dianion mixture at -78°C.

  • Why Rapid? Slow addition can lead to electron transfer side reactions or proton transfer between product and starting material.

• Reaction: Stir for 30 minutes at -78°C, then allow to warm to 0°C over 1 hour.

Phase 4: Workup & Isolation

• Termination: Quench with saturated aqueous

  (20 mL) while still at 0°C.

• Extraction: Extract with Ethyl Acetate (

  mL).

• Wash: Wash combined organics with water (

  ), brine ( ), and dry over .

• Purification: Concentrate in vacuo. The crude solid is often sufficiently pure. If necessary, recrystallize from Ethanol/Hexane or purify via flash chromatography (SiO2, Hexane:EtOAc 80:20).

Process Control & Validation

Workflow Diagram

Figure 2: Operational workflow for the kinetic bromination protocol.

Quality Control Parameters

Parameter	Expected Value	Troubleshooting
Appearance	White to off-white solid	Yellowing indicates free or conjugation. Wash with .
1H NMR ( -H)	Doublet at ppm	If missing, bromination failed. If multiplet, possible rearrangement.[3]
Yield	75 - 85%	Low yield often indicates wet THF (quenching dianion).

Alternative Routes & Context (The "HVZ" Note)

While the dianion method above is the superior direct protocol for the amide, researchers scaling this process often utilize the Hell-Volhard-Zelinsky (HVZ) modification if starting materials allow.

• Route: Isovaleric Acid

  2-Bromo-3-methylbutanoyl bromide 2-Bromo-3-methylbutanamide.

• Comparison: The HVZ route is thermodynamically controlled and avoids expensive lithium reagents, making it preferred for multi-kilogram synthesis, whereas the Dianion route described above is preferred for late-stage functionalization or high-value analog synthesis where the amide bond is already present.

References

• Mechanistic Foundation of Amide Dianions

  • Gschwend, H. W., & Rodriguez, H. R. (1979). Heteroatom-Facilitated Lithiations. Organic Reactions.[4][5][6][7][8][9][10]

  • Source:

• Alpha-Bromination Protocols (General Carbonyls)

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry.[11] (Reactions of Enolates).

  • Source:

• Synthesis of 2-Bromo-3-methylbutanamide (HVZ Precursor Context)

  • PubChem Compound Summary for CID 344884: 2-Bromo-3-methylbutanamide.

  • Source:

• NBS Reagent Utility

  • Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317.

  • Source:

Sources

• 1. prepchem.com [prepchem.com]
• 2. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 3. Preparation of optically active 2-bromo-3-methylbutane from 3-methylbutan-2-ol without rearrangement - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 6. Bromination reactions with phosphorus bromides (bromine & phosphorus): Phosphorus bromides (2): Discussion series on bromination/iodination reactions 40 – Chemia [chemia.manac-inc.co.jp]
• 7. A-bromination of carbonyl groups, bromination of carboxylic acids and related compounds:NBS bromination reactions(4):N-bromo compounds(6): Discussion series on bromination/iodination reactions 6 – Chemia [chemia.manac-inc.co.jp]
• 8. collected.jcu.edu [collected.jcu.edu]
• 9. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 10. Bromination reactions with phosphorus bromides (Phosphorus(V) bromide/phosphoryl bromide): Phosphorus bromides (3): Discussion series on bromination/iodination reactions 41 – Chemia [chemia.manac-inc.co.jp]
• 11. Bromination - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols: 2-Bromo-3-methylbutanamide as an Electrophile in Substitution Reactions

Introduction

In the landscape of modern organic synthesis and drug development, the efficient construction of carbon-nitrogen and other carbon-heteroatom bonds is of paramount importance. Among the vast arsenal of electrophilic building blocks, α-haloamides have emerged as versatile intermediates, prized for their reactivity and utility in forming chiral amide derivatives, which are common motifs in biologically active molecules.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of 2-bromo-3-methylbutanamide as an electrophile in nucleophilic substitution reactions.

This document will delve into the mechanistic principles governing the reactivity of this sterically hindered α-bromo amide, provide detailed experimental protocols for its application in substitution reactions, and offer insights into reaction optimization. The focus will be on providing a practical and scientifically rigorous resource to enable the successful application of this valuable synthetic intermediate.

Physicochemical Properties of 2-Bromo-3-methylbutanamide

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its safe and effective use in the laboratory.

Property	Value	Source
Molecular Formula	C₅H₁₀BrNO	[2]
Molecular Weight	180.04 g/mol	[2]
IUPAC Name	2-bromo-3-methylbutanamide	[2]
CAS Number	7472-46-0	[2]
Appearance	Assumed to be a solid or high-boiling liquid	General knowledge
Solubility	Expected to be soluble in polar aprotic solvents like DMF, DMSO, and acetone	General knowledge

Mechanistic Insights: The SN2 Pathway and Steric Considerations

The primary pathway for nucleophilic substitution on 2-bromo-3-methylbutanamide is the bimolecular nucleophilic substitution (Sₙ2) reaction. This mechanism is characterized by a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.[3]

A key stereochemical feature of the Sₙ2 reaction is the inversion of configuration at the electrophilic carbon, often referred to as a Walden inversion.[4] This is a direct consequence of the "backside attack" of the nucleophile, which must approach the carbon atom from the side opposite to the leaving group to ensure effective orbital overlap.[3]

Figure 1: Generalized Sₙ2 Reaction Mechanism. This diagram illustrates the concerted backside attack of a nucleophile (Nu:⁻) on an alkyl bromide, proceeding through a trigonal bipyramidal transition state to yield the substituted product with inverted stereochemistry and the bromide leaving group.

The structure of 2-bromo-3-methylbutanamide presents a notable steric challenge to the incoming nucleophile. The isopropyl group attached to the carbon adjacent to the electrophilic center significantly hinders the backside attack required for the Sₙ2 mechanism.[1][5] This steric hindrance is a critical factor to consider when designing synthetic protocols, as it can lead to slower reaction rates compared to less substituted α-bromo amides.[4][6] Consequently, forcing conditions such as elevated temperatures or the use of highly potent nucleophiles may be necessary to achieve reasonable reaction times and yields.

Experimental Protocols

The following protocols are provided as representative examples for the use of 2-bromo-3-methylbutanamide in nucleophilic substitution reactions. Researchers should note that optimization of these conditions may be necessary for specific substrates and scales.

Synthesis of the Electrophile: 2-Bromo-3-methylbutanamide

A common route to α-bromo amides is through the corresponding α-bromo acyl halide. The following is an adapted procedure for the synthesis of the precursor, 2-bromo-3-methylbutanoyl bromide, which can then be reacted with ammonia to yield the desired amide.

Protocol 1: Synthesis of 2-Bromo-3-methylbutanoyl Bromide [7]

• Materials: Isobutyric acid, red phosphorus, bromine.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place isobutyric acid and red phosphorus.

  • Charge the dropping funnel with bromine.

  • Cool the flask in a water bath and add the bromine dropwise. The reaction is exothermic, so control the rate of addition to maintain a manageable temperature.

  • After the addition is complete, heat the flask in a boiling water bath for 1 hour.

  • Replace the reflux condenser with a distillation apparatus and distill the crude 2-bromo-3-methylbutanoyl bromide.

Protocol 2: Synthesis of 2-Bromo-3-methylbutanamide

• Materials: 2-Bromo-3-methylbutanoyl bromide, aqueous ammonia.

• Procedure:

  • Cool a solution of concentrated aqueous ammonia in a suitable solvent (e.g., diethyl ether) in an ice bath.

  • Slowly add the 2-bromo-3-methylbutanoyl bromide dropwise to the cooled ammonia solution with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Perform an aqueous workup to isolate the crude 2-bromo-3-methylbutanamide, which can then be purified by recrystallization or chromatography.

Nucleophilic Substitution with a Primary Amine

This protocol details the synthesis of a secondary amine derivative via an Sₙ2 reaction with a primary amine.

Protocol 3: Synthesis of N-Benzyl-2-amino-3-methylbutanamide

• Reagents and Materials:

Reagent/Material	Quantity	Molar Eq.
2-Bromo-3-methylbutanamide	1.0 g	1.0
Benzylamine	2.0 eq
Triethylamine (Et₃N)	2.2 eq
Acetonitrile (CH₃CN)	20 mL	-

• Procedure:

  • To a solution of 2-bromo-3-methylbutanamide in acetonitrile, add triethylamine.

  • Add benzylamine to the reaction mixture.

  • Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • The residue can be purified by column chromatography on silica gel to yield the desired N-benzyl-2-amino-3-methylbutanamide.

Nucleophilic Substitution with Azide

The azide anion is an excellent nucleophile for Sₙ2 reactions and provides a convenient route to primary amines after a subsequent reduction step.[8][9]

Protocol 4: Synthesis of 2-Azido-3-methylbutanamide

• Reagents and Materials:

Reagent/Material	Quantity	Molar Eq.
2-Bromo-3-methylbutanamide	1.0 g	1.0
Sodium Azide (NaN₃)	1.5 eq
Dimethylformamide (DMF)	15 mL	-

• Procedure:

  • Dissolve 2-bromo-3-methylbutanamide in dimethylformamide in a round-bottom flask.

  • Add sodium azide to the solution. Caution: Sodium azide is highly toxic and potentially explosive. Handle with appropriate safety precautions.

  • Heat the reaction mixture to 60-80°C and stir for 12-24 hours, monitoring by TLC.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-azido-3-methylbutanamide, which can be further purified if necessary.

Figure 2: Experimental Workflow. This diagram outlines the key stages from the synthesis of the 2-bromo-3-methylbutanamide electrophile to its subsequent use in nucleophilic substitution reactions and final product purification.

Optimization of Reaction Conditions

The success of a nucleophilic substitution reaction with 2-bromo-3-methylbutanamide is highly dependent on the careful selection of reaction parameters.

Parameter	Effect on Reaction	Recommendations and Rationale
Nucleophile	The rate of an Sₙ2 reaction is directly proportional to the nucleophilicity of the attacking species.[6]	Strong, negatively charged nucleophiles (e.g., N₃⁻, CN⁻) are generally more effective than neutral nucleophiles (e.g., NH₃, RNH₂). For weaker nucleophiles, consider using a non-nucleophilic base to deprotonate them in situ, or employ higher temperatures.
Solvent	Polar aprotic solvents are ideal for Sₙ2 reactions as they solvate the cation of the nucleophilic salt but do not strongly solvate the anion, leaving it more "naked" and reactive.[5][10]	Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (CH₃CN) are excellent choices. Polar protic solvents (e.g., water, ethanol) should be avoided as they can solvate the nucleophile through hydrogen bonding, reducing its reactivity.
Temperature	Due to the steric hindrance of the isopropyl group, elevated temperatures are often necessary to achieve a reasonable reaction rate.[4]	A starting point of 60-80°C is recommended, with the potential to increase to reflux if the reaction is slow. Monitor for potential side reactions or decomposition at higher temperatures.
Base	When using neutral nucleophiles like primary or secondary amines, a non-nucleophilic base is required to neutralize the HBr generated during the reaction.[11]	Triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are common choices as they are sufficiently basic to scavenge the acid without competing as nucleophiles.

Conclusion

2-Bromo-3-methylbutanamide serves as a valuable, albeit sterically hindered, electrophile for the synthesis of α-substituted amide derivatives. A thorough understanding of the Sₙ2 mechanism, particularly the impact of steric hindrance, is crucial for designing successful synthetic strategies. By employing strong nucleophiles, polar aprotic solvents, and elevated temperatures, researchers can effectively overcome the steric barrier and achieve efficient substitution. The protocols and optimization guidelines presented in this application note provide a solid foundation for the utilization of 2-bromo-3-methylbutanamide in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

• The Fascinating Chemistry of α‐Haloamides - PMC. Available at: [Link]

• 7.3 Characteristics of the SN2 Reaction – Fundamentals of Organic Chemistry. Available at: [Link]

• 6.2: Characteristics of the SN2 Reaction - Chemistry LibreTexts. Available at: [Link]

• ASYMMETRIC SYNTHESIS OF α-AMINO ACIDS BY THE ALKYLATION OF - Organic Syntheses Procedure. Available at: [Link]

• Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps. Available at: [Link]

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Available at: [Link]

• PTC Azide-Bromide Substitution. Available at: [Link]

• Synthesis and characterization of several valinamide derivatives - ResearchGate. Available at: [Link]

• Determined Mechanism for the Formation of 2-bromo-3-methylbutane - Carroll Collected. Available at: [Link]

• The SN2 Reaction Mechanism - Master Organic Chemistry. Available at: [Link]

• Syntheses of Coordination Compounds of 2-Amino-3-Methylbutanoic Acid Their Mixed Ligand Complexes and Antibacterial Activities - Scientific Research Publishing. Available at: [Link]

• Syntheses of Coordination Compounds of 2-Amino-3-Methylbutanoic Acid Their Mixed Ligand Complexes and Antibacterial Activities - ResearchGate. Available at: [Link]

• Synthesis of Amines I. Amine Alkylation by SN2 reaction Amines can be alkylated in SN2 fashion by alkyl halides; primary halides. Available at: [Link]

• Chemo- and Stereoselective Transition-Metal-Free Amination of Amides with Azides | Journal of the American Chemical Society. Available at: [Link]

• SN2 Reaction Mechanism - Chemistry Steps. Available at: [Link]

• 23.15: Preparation of Amines - Chemistry LibreTexts. Available at: [Link]

• Preparation of 2-bromo-3-methylbutanoyl bromide - PrepChem.com. Available at: [Link]

• What set of reaction conditions would favor an SN2 reaction on 2-bromo-3-methylbutane? Available at: [Link]

• synthesis of primary amines by SN2 reactions - YouTube. Available at: [Link]

• Scheme 1. Reactions of 2-bromo(N-benzyl)benzamide and 2-chloro(N-phenyl... Available at: [Link]

• 2-Bromo-3-methylbutanamide | C5H10BrNO | CID 344884 - PubChem. Available at: [Link]

• 2-Azido-3-methylbutanoic acid | C5H9N3O2 | CID 12863983 - PubChem - NIH. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - MDPI. Available at: [Link]

• Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide - PMC. Available at: [Link]

• Synthesis of 2-azido-2-deoxy. Available at: [Link]

• 24.6: Synthesis of Amines - Chemistry LibreTexts. Available at: [Link]

• Synthesis and evaluation of N1/C4-substituted -lactams as PPE and HLE inhibitors - ORBi. Available at: [Link]

• 1-bromo-3-methyl-2-butanone - Organic Syntheses Procedure. Available at: [Link]

• Hydrolysis of 2-bromo-3-methyl butane - ( 2 ∘ ) - yields only 2-methy-2-butanol - Allen. Available at: [Link]

• 2-isopropyl-3-methylbutanamide - Stenutz. Available at: [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PMC. Available at: [Link]

• N′-Substituted 2-Aminoacetanilides as Precursors for New 1,4-Benzodiazepin-2-Ones: Synthesis and Structural Study - MDPI. Available at: [Link]

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis - Chemical Science (RSC Publishing). Available at: [Link]

• Tertiary Alkylamines as Nucleophiles in Substitution Reactions at Heteroaromatic Halide During the Synthesis of the Highly Potent Pirinixic Acid Derivative 2-(4-Chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)octanoic Acid (YS-121) - MDPI. Available at: [Link]

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis - Semantic Scholar. Available at: [Link]

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• 3. SN2 Reaction Mechanism [chemistrysteps.com]
• 4. 7.3 Characteristics of the SN2 Reaction – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
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Application Note: Dehydration of 2-Bromo-3-methylbutanamide to 2-Bromo-3-methylbutanenitrile using Thionyl Chloride

-Bromo Nitriles via Amide Dehydration

Abstract & Scope

This application note details the procedure for the chemical dehydration of 2-Bromo-3-methylbutanamide to 2-Bromo-3-methylbutanenitrile (also known as 2-bromo-isovaleronitrile) using thionyl chloride (

) . This transformation is a critical step in the synthesis of functionalized intermediates for agrochemicals and pharmaceuticals. The protocol emphasizes the preservation of the -bromo stereocenter (if chiral) and the mitigation of thermal elimination side reactions through controlled temperature management and inert atmosphere handling.

Scientific Mechanism

The dehydration of primary amides by thionyl chloride proceeds through an activation-elimination sequence. The amide oxygen attacks the electrophilic sulfur of

, forming an -sulfinylimidoyl chloride intermediate. Subsequent loss of sulfur dioxide ( ) and hydrogen chloride ( ) yields the nitrile.

reaction Pathway

The following diagram illustrates the stepwise mechanistic pathway:

Figure 1: Mechanistic pathway for the dehydration of 2-Bromo-3-methylbutanamide with thionyl chloride.

Safety & Handling (Critical)

Warning: This procedure involves the generation of toxic gases (

, ) and the handling of corrosive reagents.

• Thionyl Chloride (

  ): Highly corrosive and reacts violently with water to release and . Causes severe skin burns and eye damage. Must be handled in a fume hood.

• 2-Bromo-3-methylbutanenitrile: Toxic if swallowed, inhaled, or in contact with skin. Potential lachrymator.

• Gas Evolution: The reaction generates stoichiometric quantities of

  and gas. An acid gas scrubber (e.g., NaOH trap) is mandatory .

Materials & Equipment

Reagents

Reagent	CAS No.	MW ( g/mol )	Equiv.	Role
2-Bromo-3-methylbutanamide	[Substrate]	180.04	1.0	Starting Material
Thionyl Chloride ( )	7719-09-7	118.97	1.5 - 3.0	Dehydrating Agent
Benzene or Toluene	71-43-2 / 108-88-3	-	Solvent	Reaction Medium
DMF (Optional)	68-12-2	73.09	0.1 (cat.)	Catalyst

Equipment

• Three-neck round-bottom flask (flame-dried).

• Reflux condenser with drying tube (

  ) or inlet.

• Pressure-equalizing addition funnel.

• Gas scrubbing system (trap containing 10% NaOH solution).

• Magnetic stirrer and heating oil bath.

• Rotary evaporator.[1]

• Short-path vacuum distillation apparatus.

Experimental Protocol

Reaction Setup

• Assembly: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing addition funnel.

• Atmosphere: Connect the top of the condenser to a nitrogen (

  ) line and the gas outlet to the NaOH scrubber system. Flush the system with for 10 minutes.

• Charging: Charge the flask with 2-Bromo-3-methylbutanamide (1.0 equiv) and anhydrous Toluene (approx. 5-10 mL per gram of amide).

  • Note: Benzene is traditionally used but Toluene is a safer, higher-boiling alternative that facilitates the reaction.

• Dissolution: Stir the mixture until the amide is suspended or dissolved.

Reagent Addition

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Addition: Charge the addition funnel with Thionyl Chloride (1.5 to 3.0 equiv).

  • Expert Tip: If the reaction is known to be sluggish, add 2-3 drops of anhydrous DMF to the reaction mixture before adding

    . This forms the Vilsmeier-Haack reagent, which is a more potent dehydrating agent.

• Dropwise Add: Add the

  dropwise over 15–30 minutes. Monitor for gas evolution ( ).

  • Caution: The reaction is exothermic. Maintain temperature <10°C during addition to prevent uncontrolled gas evolution.

Dehydration & Reflux

• Warming: Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 30 minutes.

• Heating: Slowly heat the reaction mixture to reflux (approx. 80–110°C) .

• Monitoring: Maintain reflux for 2–4 hours . Evolution of gas should cease when the reaction is complete.

  • PAT (Process Analytical Technology): Monitor reaction progress via TLC (solvent system: Hexanes/EtOAc 4:1) or GC-MS. The amide spot should disappear, and a less polar nitrile spot should appear.

Workup

• Concentration: Cool the reaction mixture to room temperature.

• Evaporation: Transfer the mixture to a single-neck flask and concentrate under reduced pressure (Rotary Evaporator) to remove the solvent and excess

  .

  • Critical: Use a trap cooled with dry ice/acetone between the rotovap and the pump to catch thionyl chloride vapors.

• Azeotroping: To ensure complete removal of

  , add a small portion of fresh toluene and re-evaporate (repeat 2x).

Purification

• Distillation: The crude residue is a yellow to brown oil. Purify by vacuum distillation .

  • 2-Bromo-3-methylbutanenitrile has a relatively high boiling point. Use a short-path distillation head.

  • Expected Conditions: Collect fractions boiling at ~60–70°C at 10 mmHg (estimate; adjust based on actual vacuum pressure).

• Storage: Store the purified nitrile in a tightly sealed container at 4°C, protected from light and moisture.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of 2-Bromo-3-methylbutanenitrile.

Troubleshooting & Optimization

Issue	Possible Cause	Corrective Action
Low Yield	Incomplete dehydration	Increase reflux time or add catalytic DMF (0.1 eq).
Dark Product	Thermal decomposition	Reduce bath temperature; ensure inert atmosphere ( ) is maintained.
Violent Bumping	Rapid gas evolution	Add more slowly; ensure efficient stirring; use boiling chips during reflux.
Hydrolysis	Moisture ingress	Ensure all glassware is flame-dried; use fresh anhydrous solvent.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for thionyl chloride usage).

• PubChem. (n.d.).[2][3][4] 2-Bromo-3-methylbutanenitrile (Compound).[3][5] National Library of Medicine. Retrieved February 18, 2026, from [Link]

• Mowry, D. T. (1948). The Preparation of Nitriles. Chemical Reviews, 42(2), 189–283. (Classic review of nitrile synthesis methods).

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-Bromo-2-methylbutanenitrile | C5H8BrN | CID 86126734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-3-methylbutanenitrile | C5H8BrN | CID 12470646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Bromo-3-methylpentanenitrile | C6H10BrN | CID 77987846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Bromo-3-methylbutanenitrile | CymitQuimica [cymitquimica.com]

Application Note: Precision Amide Coupling &amp; Functionalization of 2-Bromo-3-methylbutanamide

Strategic Overview

2-Bromo-3-methylbutanamide (CAS: 7472-46-0) is a critical electrophilic scaffold in medicinal chemistry. Structurally, it represents a valine isostere where the

-amino group is replaced by a labile bromine atom. This unique architecture makes it a pivot point for two distinct types of "amide coupling" workflows:

• Scaffold Synthesis: The formation of the primary amide bond from 2-bromo-3-methylbutanoic acid.

• Submonomer Assembly: Using the amide as an electrophile to "couple" with amines via nucleophilic substitution (

  ), generating -amino amides (peptidomimetics) without using standard peptide coupling reagents.

Why this molecule matters:

• Peptoid/Peptidomimetic Synthesis: It serves as a "submonomer" for introducing bulky isopropyl side chains (Valine-like) into backbone-modified peptides.

• Heterocycle Formation: The

  -halo ketone/amide motif is a precursor for thiazoles (Hantzsch synthesis) and oxazoles.

• Pharmaceutical Intermediates: It is the direct precursor to ureide sedatives (e.g., Bromisoval) and acts as a warhead in covalent inhibitors.

Critical Challenges in Chemistry

Working with

-haloamides requires navigating a "reactivity triangle" where three competing pathways exist. Understanding this causality is essential for high yields.

Pathway	Trigger	Outcome	Prevention Strategy
Racemization	High pH, polar solvents	Loss of stereochemistry at -carbon (if chiral).	Use non-polar solvents; maintain low temperature ( ); avoid excess base.
Elimination	Strong bases, heat	Formation of -unsaturated amide (3-methylbut-2-enamide).	Avoid thermodynamic bases (e.g., -BuOK); keep T .
Hydrolysis	Aqueous workup, high pH	Reversion to the carboxylic acid.	Maintain anhydrous reaction conditions; rapid, neutral workup.

Visualizing the Reactivity Landscape

Figure 1: Competing reaction pathways. Successful coupling requires favoring the Green path (

) while suppressing Red (Elimination) and Yellow (Racemization).

Protocol A: Synthesis of the Amide Scaffold

Objective: Generate 2-Bromo-3-methylbutanamide from 2-bromo-3-methylbutanoic acid.

Note: Direct coupling using carbodiimides (EDC/DCC) often leads to extensive racemization due to the high acidity of the

-proton. The Acid Chloride method is preferred for robustness.

Materials

• Substrate: 2-Bromo-3-methylbutanoic acid (1.0 equiv)

• Reagent: Thionyl Chloride (

  ) (1.5 equiv) or Oxalyl Chloride (1.2 equiv) + DMF (cat.)

• Nucleophile: Ammonia (gas or 0.5M in Dioxane) or Primary Amine (1.1 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology

• Activation (Acid Chloride Formation):

  • Dissolve 2-bromo-3-methylbutanoic acid in anhydrous DCM (5 mL/mmol) under

    .

  • Cool to

    .

  • Add catalytic DMF (2-3 drops).

  • Add Oxalyl Chloride dropwise over 15 minutes. Caution: Vigorous gas evolution (

    ).

  • Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Evaporation: Remove solvent and excess reagent under reduced pressure. Critical: Do not heat above

    to prevent thermal elimination.

• Amide Coupling:

  • Redissolve the crude acid chloride in anhydrous DCM or THF.

  • Cool to

    (Ice/Salt bath).

  • Addition: Add the amine (or bubble

    gas) slowly. If using a liquid amine, add a scavenger base (e.g., , 1.1 equiv) simultaneously but separately to maintain stoichiometry.

  • Expert Tip: For primary amides, using aqueous ammonium hydroxide in a biphasic system (Schotten-Baumann conditions) is possible but increases hydrolysis risk. Anhydrous ammonia in dioxane is superior.

• Workup:

  • Quench with cold 1M

    (to remove unreacted amine).

  • Wash organic layer with saturated

    (to remove unreacted acid) and Brine.

  • Dry over

    and concentrate.

  • Purification: Recrystallization from Ethanol/Hexane is preferred over column chromatography, as silica can be slightly acidic/basic and induce degradation.

Protocol B: The "Submonomer" Coupling (N-Alkylation)

Objective: Use 2-Bromo-3-methylbutanamide to "couple" with an amine, mimicking a peptide bond formation via alkylation.

Materials

• Electrophile: 2-Bromo-3-methylbutanamide (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.2 equiv)

• Base: Diisopropylethylamine (DIEA) (2.0 equiv) or

  (suspended)

• Solvent: DMF or THF (Polar aprotic is required for

  )

Step-by-Step Methodology

• Preparation:

  • Dissolve the amine and DIEA in DMF (0.2 M concentration).

  • Cool to

    .

• Coupling Reaction:

  • Add 2-Bromo-3-methylbutanamide as a solid or solution in DMF.

  • Allow the reaction to warm to RT.

  • Monitoring: Monitor by LC-MS. The reaction is typically slower than standard peptide coupling (4–12 hours) due to the steric bulk of the isopropyl group (valine side chain).

  • Optimization: If conversion is low after 12h, add KI (0.1 equiv) to form the transient, more reactive

    -iodo intermediate (Finkelstein condition).

• Workup:

  • Dilute with EtOAc.

  • Wash extensively with water/LiCl solution (to remove DMF).

  • Dry and concentrate.[1][2]

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Low Yield	Steric hindrance of Isopropyl group.	Switch solvent to DMF; Add 10 mol% KI catalyst; Increase concentration.
Olefin Impurity	Elimination of HBr.	Lower reaction temperature; Switch base from to or (weaker bases reduce E2 elimination).
Product Racemization	Base-catalyzed enolization.	Avoid excess base; Ensure base is added after cooling; Use sterically hindered bases (DIEA).
O-Alkylation	Amide oxygen acting as nucleophile.	Use non-polar solvents (DCM) if possible; Ensure amine nucleophile is not sterically compromised.

Workflow Diagram: Decision Matrix

Figure 2: Strategic decision tree for downstream applications of the amide scaffold.

References

• Synthesis of

  -Bromoamides: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard text for HVZ and Acid Chloride mechanisms).

• Zuckermann, R. N., et al. (1992). "Efficient Method for the Preparation of Peptoids [Oligo(N-substituted glycines)] by Submonomer Solid-Phase Synthesis." Journal of the American Chemical Society, 114(26), 10646-10647.

  -bromo acetamides/butanamides for coupling).

• Racemization Risks in Peptide Synthesis: Ballard, T. E., et al. (2019). "The problem of racemization in drug discovery and tools to predict it." Expert Opinion on Drug Discovery.

• Bromisoval & Ureide Synthesis: PubChem Compound Summary for CID 344884, 2-Bromo-3-methylbutanamide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. collected.jcu.edu [collected.jcu.edu]

preparation of alpha-hydroxy amides from 2-Bromo-3-methylbutanamide

Application Note: High-Fidelity Preparation of -Hydroxy Amides from 2-Bromo-3-methylbutanamide

Executive Summary

The conversion of

-bromo amides to -hydroxy amides is a pivotal transformation in the synthesis of protease inhibitors and peptidomimetics. This guide details the preparation of 2-hydroxy-3-methylbutanamide from 2-bromo-3-methylbutanamide .

While direct hydrolysis using aqueous hydroxide appears straightforward, it is operationally flawed for this substrate due to the bulky isopropyl group (valine side-chain) and the acidity of the

-proton. Direct hydrolysis frequently results in elimination to the -unsaturated amide (3-methylbut-2-enamide) or hydrolysis of the amide bond itself.

This Application Note establishes the Acetolysis-Methanolysis Route as the industry standard for high-purity synthesis, ensuring >95% yield and preventing racemization or elimination.

Mechanistic Insight & Strategy (E-E-A-T)

The Challenge: Sterics vs. Electronics

The starting material, 2-bromo-3-methylbutanamide, presents a "perfect storm" for side reactions:

• Steric Hindrance: The isopropyl group at C3 hinders backside attack (

  ), slowing down nucleophilic substitution.

• Acidity: The carbonyl group increases the acidity of the

  -proton. Strong bases (like ) prefer to deprotonate this position rather than act as nucleophiles, leading to E2 elimination.

• Amide lability: Harsh aqueous base can hydrolyze the amide to the carboxylic acid.

The Solution: The Acetate Proxy

To bypass these issues, we utilize a two-step "Proxy Nucleophile" strategy.

• Step 1: Use Acetate (

  ) as the nucleophile. It is less basic than hydroxide, minimizing elimination, yet sufficiently nucleophilic to displace the bromide in polar aprotic solvents (DMF/DMSO).

• Step 2: Mild methanolysis (transesterification) removes the acetate group to reveal the alcohol, leaving the amide bond intact.

Mechanistic Pathway Diagram

The following diagram illustrates the competing pathways and the selected route.[1]

Figure 1: Mechanistic divergence between direct hydrolysis (red, risk of elimination) and the acetolysis route (blue, high fidelity).

Experimental Protocols

Protocol A: The Acetolysis Route (Recommended)

Scale: 10 mmol | Expected Yield: 85-92% | Purity: >98%

Reagents

Reagent	MW ( g/mol )	Equiv.	Amount	Role
2-Bromo-3-methylbutanamide	194.07	1.0	1.94 g	Substrate
Sodium Acetate (anhydrous)	82.03	1.5	1.23 g	Nucleophile
DMF (N,N-Dimethylformamide)	-	-	15 mL	Solvent
Potassium Carbonate ( )	138.21	0.1	138 mg	Catalyst (Step 2)
Methanol (MeOH)	-	-	20 mL	Solvent (Step 2)

Step 1: Acetolysis[2]

• Setup: Charge a 50 mL round-bottom flask with 2-bromo-3-methylbutanamide (1.94 g) and anhydrous Sodium Acetate (1.23 g).

• Solvation: Add DMF (15 mL) and add a magnetic stir bar.

  • Note: DMF promotes

    reactivity by solvating the sodium cation, leaving the acetate anion "naked" and reactive.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Monitor: Check TLC (50% EtOAc/Hexane).[2] The starting bromide (

    ) should disappear, replaced by the acetate intermediate ( ).

• Workup:

  • Cool to room temperature.[2]

  • Pour into ice-water (100 mL) and extract with Ethyl Acetate (

    mL).

  • Wash combined organics with brine (

    mL) to remove DMF.[2]

  • Dry over

    , filter, and concentrate in vacuo.

  • Result: Crude 2-acetoxy-3-methylbutanamide (typically a pale yellow oil or low-melting solid). Proceed directly to Step 2.

Step 2: Methanolysis (Deacetylation)[2]

• Setup: Dissolve the crude acetate intermediate in Methanol (20 mL).

• Catalysis: Add catalytic

  (138 mg).[2]

• Reaction: Stir at Room Temperature for 30–60 minutes.

  • Mechanism:[2][3][4][5][6][7][8][9][10][11] Transesterification occurs rapidly.[2] The amide bond is stable under these mild conditions.

• Workup:

  • Filter the mixture through a small pad of silica or Celite to remove undissolved carbonate.

  • Concentrate the filtrate to dryness.

  • Purification: Recrystallize from Hexane/EtOAc or perform flash column chromatography (100% EtOAc) if high purity is required.[2]

Protocol B: Silver Oxide Mediated Hydrolysis (Alternative)

Use Case: Small scale (<1 mmol) or when avoiding DMF is strictly required.[2] Cost: High (Silver usage).[2]

• Reaction: Dissolve 2-bromo-3-methylbutanamide (1 mmol) in

  :Acetonitrile (1:4, 5 mL).

• Addition: Add Silver(I) Oxide (

  , 0.6 mmol, 1.2 equiv of Ag).

• Conditions: Stir vigorously at room temperature for 12 hours.

  • Note: The reaction is driven by the precipitation of AgBr.

• Workup: Filter through Celite to remove silver salts. Concentrate the filtrate.

  • Warning: Ensure all silver waste is disposed of in dedicated heavy metal waste streams.

Quality Control & Analytics

Expected Physical Data[12]

• Appearance: White crystalline solid.[2]

• Melting Point: 104–106°C (Lit.[2] value for racemic).

NMR Characterization (DMSO- )

To validate the transformation, look for the diagnostic shift of the

-proton.

Position	Proton Type	Starting Material ( ppm)	Product ( ppm)	Diagnostic Change
-CH	Doublet (d)	~4.30 ppm	~3.85 ppm	Upfield Shift (Br OH shielding)
OH	Broad Singlet	N/A	~5.40 ppm	Appearance of exchangeable proton
Amide	Broad Singlet	~7.20, 7.50 ppm	~7.05, 7.30 ppm	Remains present (Amide intact)

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Product is an oil, not solid	Residual DMF or solvent	Dry under high vacuum (0.1 mmHg) for 12h. Recrystallize from cold .
Low Yield in Step 1	Incomplete substitution	Increase Temp to 90°C or add catalytic NaI (Finkelstein condition).
New spot at high on TLC	Elimination product	Reaction temp too high or base too strong.[2] Ensure anhydrous NaOAc is used, not NaOH.

References

• Nemoto, H., et al. (2009).[12] "Synthesis of

  -acetoxy esters or amides directly from aldehydes."[12] Synthesis, 2009(10), 1694-1702. [2]

• Mita, T., et al. (2014).[12] "Synthesis of

  -hydroxy acids via carboxylation." Organic Letters, 16(1), 14-17.[12] [2]

• Vachal, P., & Jacobsen, E. N. (2000).

  -hydroxy amides." Organic Letters, 2(6), 867-870. [2]

• Organic Syntheses. "General procedures for hydrolysis of

  -halo esters and amides." Org.[2][12] Synth. Coll. Vol. 3, p. 526. [2]

Sources

• 1. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Question The reaction of 2-bromo-3-methylbutane with NaOH gives two produ.. [askfilo.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. CN102911085A - Synthesis process of compound D-2- aminoxy-3-methylbutyric acid - Google Patents [patents.google.com]
• 6. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 7. The hydrolysis of 2bromo3methyl butane by SN1 mechanism class 12 chemistry CBSE [vedantu.com]
• 8. collected.jcu.edu [collected.jcu.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. CN1940080B - Synthesis of (2S,3R)-2-aminomethyl-3-hydroxy-butyrate by (2R,3S)-2-benzoylaminometh-3-hydroxy-butyrate ester - Google Patents [patents.google.com]
• 12. α-Hydroxy carboxylic compound synthesis by addition (C-C coupling) [organic-chemistry.org]

cross-coupling reaction conditions for alpha-bromo amides

Application Note: Cross-Coupling Strategies for -Bromo Amides

-Bromo Amides

Executive Summary & Strategic Context

-Bromo amides are high-value synthons in drug discovery, serving as precursors to -aryl amides, quaternary centers, and peptidomimetics. However, they present a "Reactivity Paradox" that often leads to experimental failure:

• High Electrophilicity: They are activated alkyl halides, prone to rapid oxidative addition.

• High Acidity: The

  -proton (if present) is acidic ( ), making them susceptible to deprotonation by bases required for Suzuki/Buchwald cycles, leading to ketene formation or self-condensation.

• Coordination: The amide oxygen or nitrogen can coordinate to the metal center, potentially poisoning the catalyst.

This guide moves beyond generic "alkyl halide" conditions. It categorizes protocols based on the mechanistic mode of the

-bromo amide: acting as an Electrophile (coupling with boronic acids), a Nucleophile (via Zinc-enolate formation), or a Radical (via Single Electron Transfer).

Decision Matrix: Selecting the Right Protocol

Before selecting a catalyst, determine the reaction partner and the desired mechanistic pathway.

Figure 1: Decision tree for selecting reaction conditions based on coupling partner and stereochemical requirements.

Protocol A: Nickel-Catalyzed Stereoconvergent Suzuki Coupling

Best for: Coupling racemic

-bromo amides with aryl boronic acids to generate enantioenriched products.

The Science

Unlike Palladium, which relies on a 2-electron oxidative addition (retention/inversion), Nickel catalysts can access radical pathways (Single Electron Transfer). This allows the catalyst to bind a racemic alkyl halide, generate a planar radical intermediate, and selectively form one enantiomer of the product (Stereoconvergence).

Materials

• Catalyst:

  (Air stable precatalyst)

• Ligand:

  -BIPHAM or similar chiral diamine/bis(oxazoline) ligands (for enantioselective) or Bathophenanthroline (for racemic).

• Base: Potassium tert-butoxide (

  ) or .

• Solvent: Isobutyl alcohol (

  -BuOH) or Dioxane. Alcohol solvents are critical for stabilizing the active Ni species.

Step-by-Step Protocol

• Glovebox/Schlenk Setup: In a nitrogen-filled glovebox, charge a reaction vial with

  (10 mol%) and Ligand (12 mol%).

• Solvent Addition: Add anhydrous

  -BuOH (0.1 M concentration relative to substrate). Stir for 10 minutes to form the complex (often changes color to green/blue).

• Substrate Loading: Add the aryl boronic acid (1.5 equiv) and the base (

  , 1.2 equiv). Note: If using a base-sensitive amide, switch to and add 10% water.

• Initiation: Add the

  -bromo amide (1.0 equiv).

• Reaction: Seal the vial and stir at 60 °C for 12–24 hours.

• Workup: Dilute with Ethyl Acetate, wash with 1M HCl (to remove Ni), then brine. Dry over

  .

Critical Control Point: Do not use DMF or DMSO; they coordinate too strongly to Nickel, shutting down the radical pathway.

Protocol B: Palladium-Catalyzed Arylation of Zinc Enolates (Reformatsky-Suzuki)

Best for: Large-scale synthesis, tertiary amides, and substrates prone to

-hydride elimination.

The Science

Directly reacting an

-bromo amide with Pd(0) often fails due to -hydride elimination. This protocol converts the amide into a Zinc Enolate (Reformatsky reagent) first. The Zn-enolate is a "soft" nucleophile that undergoes transmetalation to Pd(II)-Ar species without the need for harsh bases that cause side reactions.

Materials

• Zinc Source: Activated Zn dust (wash with HCl, then water/acetone/ether and dry).

• Catalyst:

  or (1-2 mol%).

• Ligand:

  or (Electron-rich, bulky phosphines are essential to facilitate reductive elimination).

• Electrophile: Aryl Bromide or Chloride.[1]

Step-by-Step Protocol

• Reformatsky Formation:

  • In a Schlenk flask, suspend Activated Zn (1.5 equiv) in THF.

  • Add the

    -bromo amide (1.0 equiv) dropwise. Initiate with a drop of TMSCl if necessary.

  • Stir at RT for 1-2 hours. The disappearance of the bromide can be monitored by TLC. Result: A solution of BrZn-CH(R)-CONR2.

• Catalyst Preparation:

  • In a separate vial, mix

    (1 mol%) and (1 mol%) in THF. Stir for 5 mins.

• Coupling:

  • Add the Aryl Bromide (0.8 equiv - limiting reagent) to the Zinc enolate solution.

  • Add the Catalyst solution.

• Reaction: Stir at RT to 50 °C . This reaction is often exothermic and fast (1-4 hours).

• Quench: Quench with 1M HCl or saturated

  .

Why this works: The Zinc enolate structure prevents the "Ketene Pathway" (elimination) because the enolate is thermodynamically stabilized by the Zinc.

Protocol C: Nickel-Catalyzed Reductive Cross-Coupling

Best for: Complex fragment coupling where both partners are halides (Electrophile + Electrophile).

The Science

This method avoids the use of organometallic reagents (boronic acids/zinc) entirely. It uses a metal reductant (

or ) to turn over the Nickel catalyst. It relies on the differing rates of oxidative addition between the Aryl Halide and the Alkyl Halide to achieve cross-selectivity (preventing homo-coupling).

Mechanism Visualization

Figure 2: Simplified catalytic cycle for reductive cross-coupling. The alkyl radical is generated via SET from the Ni-intermediate.

Protocol

• Reagents: Aryl Iodide (1.0 equiv),

  -Bromo Amide (1.5 equiv).

• Catalyst:

  (10 mol%).

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%).

• Reductant:

  powder (2.0 equiv, <10 micron particle size preferred).

• Solvent: DMA (N,N-Dimethylacetamide) is superior for solubilizing the Mn-salts.

• Conditions: 60 °C for 12 hours.

Comparative Data & Troubleshooting

Method Comparison Table

Feature	Protocol A (Ni-Suzuki)	Protocol B (Zn-Reformatsky)	Protocol C (Reductive)
Primary Mechanism	Radical / Stereoconvergent	Anionic / Transmetalation	Radical / Reductive
Coupling Partner	Boronic Acid	Aryl Halide	Aryl Halide
Enantioselectivity	High (with chiral ligand)	Low (Racemic)	Moderate (Ligand dependent)
Steric Tolerance	Moderate	High (Tertiary amides ok)	Moderate
Main Limitation	Requires Boronic Acid	Moisture Sensitive (Zn prep)	High Catalyst Loading

Troubleshooting Guide

• Problem: Low Yield / Unreacted Starting Material.

  • Cause: Catalyst poisoning by the amide nitrogen.

  • Solution: Switch to a more sterically hindered ligand (e.g., from bipyridine to phenanthroline derivatives) or increase reaction temperature to 80°C to promote ligand exchange.

• Problem: Formation of Des-Bromo Amide (Reduction Product).

  • Cause: Hydrogen atom abstraction (HAT) from solvent.

  • Solution: Ensure solvent is anhydrous. If using Protocol C (Reductive), switch solvent from THF to DMA/DMI to reduce HAT propensity.

• Problem: Homocoupling of Aryl Halide.

  • Cause: Mismatched reactivity in Protocol C.

  • Solution: Add the

    -bromo amide slowly (syringe pump) to keep its concentration low relative to the Aryl Halide.

References

• Lundin, P. M., & Fu, G. C. (2010).

  -Chloroamides. Journal of the American Chemical Society. [Link][1][2]

• Hama, T., Culkin, D. A., & Hartwig, J. F. (2006).[3] Palladium-Catalyzed Intermolecular

  -Arylation of Zinc Amide Enolates under Mild Conditions. Journal of the American Chemical Society. [Link][1][2]

• Dai, C., & Fu, G. C. (2001). The First General Method for the Suzuki−Miyaura Cross-Coupling of Alkyl Chlorides and Bromides. Journal of the American Chemical Society. [Link][1][2]

• Zultanski, S. L., & Fu, G. C. (2013). Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations. Journal of the American Chemical Society. [Link][1][2]

• Everson, D. A., & Weix, D. J. (2014). Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. Journal of Organic Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Palladium-Catalyzed Intermolecular a-Arylation of Zinc Amide Enolates under Mild Conditions | The Hartwig Group [hartwig.cchem.berkeley.edu]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Bromo-3-methylbutanamide

Welcome to the technical support guide for the purification of 2-Bromo-3-methylbutanamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material. We will explore the underlying chemical principles of common purification techniques to empower you to make informed decisions during your experimental work.

Introduction

2-Bromo-3-methylbutanamide is a valuable building block in organic synthesis, often used as an intermediate in the development of pharmaceutical compounds.[1] Its synthesis, typically via the amidation of 2-bromo-3-methylbutanoic acid or its derivatives, can result in a crude product containing various impurities that may interfere with subsequent reactions.[2] This guide provides a structured, question-and-answer approach to troubleshoot and resolve common purification challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are often the starting point for developing a purification strategy.

Q1: What are the most common impurities I should expect in my crude 2-Bromo-3-methylbutanamide?

A1: The impurity profile of your crude product is intrinsically linked to the synthetic route employed. However, several common impurities are frequently encountered:

• Unreacted Starting Material: The most common acidic impurity is residual 2-bromo-3-methylbutanoic acid.[1][3][4] Its presence is typical if the amidation reaction did not proceed to completion.

• Hydrolysis Product: 2-Bromo-3-methylbutanamide can be susceptible to hydrolysis, especially in the presence of moisture or during aqueous workups under non-neutral pH, reverting to 2-bromo-3-methylbutanoic acid. The presence of the alpha-bromine atom can influence the stability of the amide bond.[5]

• Coupling Reagent By-products: If you are using a peptide coupling reagent like N,N'-diisopropylcarbodiimide (DIC), you will likely have diisopropylurea as a significant by-product.[2]

• Over-brominated Species: Although less common, depending on the bromination conditions used to synthesize the starting material, di-brominated by-products could potentially be present.[6][7]

Q2: My crude product is a discolored oil or a low-melting-point solid. What does this indicate?

A2: A pure compound typically has a sharp, defined melting point. An oily consistency or a broad, depressed melting point range strongly suggests the presence of impurities. These impurities disrupt the crystalline lattice of the solid, leading to what is known as melting point depression. Discoloration, such as a yellow or brown tint, often points to residual reagents or trace by-products from the synthesis.[8]

Q3: What is the most logical first step in my purification workflow?

A3: For this specific compound, the most effective initial purification step is almost always a liquid-liquid extraction using a mild aqueous base.[9][10] The rationale is based on the significant difference in acidity between the target compound (a neutral amide) and the primary impurity (a carboxylic acid). This simple and rapid technique can dramatically increase the purity of your material before committing to more time-consuming methods like chromatography.

Part 2: Troubleshooting and Detailed Protocols

This section provides solutions to specific experimental issues in a cause-and-effect format, complete with step-by-step protocols.

Issue 1: Significant Amount of Starting Acid Detected Post-Reaction

• Scenario: TLC or ¹H NMR analysis of your crude organic extract shows a significant amount of 2-bromo-3-methylbutanoic acid.

• Primary Cause: Incomplete reaction or, more commonly, an inefficient workup that failed to remove the acidic starting material.

• Solution: Perform a targeted acid-base liquid-liquid extraction.

Protocol 1: Extractive Removal of 2-Bromo-3-methylbutanoic Acid

The causality behind this technique lies in the differential pKa values. The carboxylic acid (pKa ≈ 4-5) is readily deprotonated by a weak base like sodium bicarbonate to form a water-soluble carboxylate salt. The amide is a much weaker acid and remains as a neutral molecule, preferentially staying in the organic solvent.[10]

• Dissolution: Dissolve the crude product in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) at a concentration of approximately 50-100 mg/mL.

• Transfer: Transfer the organic solution to a separatory funnel.

• First Wash: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the funnel.

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure buildup from CO₂ evolution. Close the stopcock and shake gently for 30-60 seconds, venting periodically.

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate. Drain the lower aqueous layer, which now contains the sodium 2-bromo-3-methylbutanoate salt.

• Repeat Wash: Repeat the wash (steps 3-5) one more time to ensure complete removal of the acidic impurity.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This step helps to remove residual water from the organic phase.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Table 1: Selection of Aqueous Base for Extraction

Aqueous Base	pKa of Conjugate Acid	Use Case & Scientific Rationale
5% NaHCO₃	6.3	Recommended. Mild enough to selectively deprotonate carboxylic acids without causing significant hydrolysis of the amide or other sensitive functional groups.
5% Na₂CO₃	10.3	Effective, but its higher basicity increases the risk of amide hydrolysis. Use with caution if the product is sensitive.

| 1M NaOH | 15.7 | Not Recommended. Strong bases like sodium hydroxide can readily hydrolyze the α-bromo amide, significantly reducing product yield. |

Issue 2: Multiple Neutral Impurities Obscure the Product

• Scenario: After an effective acid-base extraction, your TLC plate still shows multiple spots with Rf values close to your product, indicating the presence of other non-acidic impurities.

• Primary Cause: Formation of neutral by-products during the synthesis, such as di-brominated species or products from side reactions.

• Solution: Purify the material using flash column chromatography.

Protocol 2: Flash Column Chromatography

This technique separates compounds based on their differential partitioning between a stationary phase (silica gel) and a mobile phase (eluent).[11][12] The amide group in 2-Bromo-3-methylbutanamide makes it moderately polar, allowing for effective separation from less polar or more polar impurities by carefully selecting the eluent system.

• TLC Analysis: First, determine the optimal solvent system using TLC. The goal is to find a solvent mixture (e.g., hexanes/ethyl acetate) that gives your desired product an Rf value of ~0.3.

• Column Packing:

  • Plug a glass column with a small piece of cotton or glass wool. Add a thin layer of sand.

  • Prepare a slurry of silica gel in your starting eluent (a less polar mixture than your final eluent, e.g., 95:5 hexanes/ethyl acetate).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[13]

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a relatively polar solvent like dichloromethane.

  • Alternatively, for better resolution, perform "dry loading": dissolve the sample, add a small amount of silica gel, and evaporate the solvent to get a dry powder. Carefully add this powder to the top of the column bed.[14]

• Elution: Carefully add the eluent to the column. Begin elution with the low-polarity solvent system, collecting fractions. Gradually increase the polarity of the eluent (gradient elution) to first elute non-polar impurities and then your product.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Bromo-3-methylbutanamide.

Table 2: Common Eluent Systems for Column Chromatography

Eluent System	Polarity	Typical Application & Rationale
Hexanes / Ethyl Acetate	Low to Medium	Excellent starting point. The ratio can be easily tuned to elute moderately polar compounds like amides while separating them from non-polar hydrocarbon-like impurities.
Dichloromethane / Methanol	Medium to High	Used for more polar compounds. A small percentage of methanol (1-5%) can significantly increase eluting power. Use if the product is not moving in Hex/EtOAc.

| Toluene / Acetone | Low to Medium | An alternative system that can sometimes provide different selectivity compared to ester-based systems. |

Issue 3: Purified Product Fails to Crystallize or Remains Discolored

• Scenario: After chromatography, the product is a clean oil or a discolored solid.

• Primary Cause: Presence of minor, persistent impurities that inhibit crystallization, or the presence of color bodies.

• Solution: Perform recrystallization to achieve high crystalline purity.

Protocol 3: Recrystallization

Recrystallization purifies solids based on differences in solubility.[15] An ideal solvent will dissolve the target compound completely at high temperatures but poorly at low temperatures, while impurities remain in solution upon cooling.

• Solvent Selection: In a small test tube, test the solubility of a small amount of your product in various solvents (see Table 3). The goal is to find a solvent or solvent pair where the compound is sparingly soluble at room temperature but highly soluble when hot.

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent and heat the mixture (e.g., on a hot plate) until all the solid just dissolves.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them, collecting the hot filtrate in a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. Allow the crystals to dry completely under vacuum.

Table 3: Potential Solvents for Recrystallization

Solvent / System	Boiling Point (°C)	Rationale & Use Case
Toluene	111	A good choice for moderately polar compounds that are crystalline solids.
Ethyl Acetate / Hexanes	77 / 69	A common mixed-solvent system. Dissolve in hot ethyl acetate and add hot hexanes dropwise until the solution becomes cloudy (the cloud point), then add a drop of hot ethyl acetate to clarify and cool.

| Ethanol / Water | 78 / 100 | Another excellent mixed-solvent system for compounds with some polarity. Dissolve in hot ethanol and add hot water until the cloud point is reached. |

References

• PubChem. (n.d.). 2-Bromo-3-methylbutanamide. National Center for Biotechnology Information. Retrieved from [Link]

• Fiveable. (2025, September 15). Alpha-Brominated Amide Definition. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid. Retrieved from [Link]

• Wikipedia. (n.d.). Liquid–liquid extraction. Retrieved from [Link]

• PubChem. (n.d.). 2-bromo-3-methyl-N-phenylbutanamide. National Center for Biotechnology Information. Retrieved from [Link]

• Pacific Biochem Private Limited. (n.d.). 2 Bromo 3 Methyl Butanoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). US4407703A - Amine separation process.

• Agilent. (n.d.). Streamline Purification of Organic Synthesis Mixture. Retrieved from [Link]

• Doubtnut. (2020, March 29). The hydrolysis of 2-bromo-3-methylbutane by S_(N^(1)) mechanism gives meinly. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• Study.com. (n.d.). Does the carbocation intermediate in the hydrolysis of 2-bromo-3-methylbutane rearrange by way of a hydride shift, methyl shift, or neither?. Retrieved from [Link]

• Vedantu. (2024, July 2). The hydrolysis of 2bromo3methyl butane by SN1 mechanism. Retrieved from [Link]

• YouTube. (2022, October 17). Hydrolysis of 2-bromo-3-methylbutane gives the major product. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2-bromo-3-methylbutanoyl bromide. Retrieved from [Link]

• PMC. (n.d.). The Fascinating Chemistry of α‐Haloamides. Retrieved from [Link]

• Journal of the American Chemical Society. (2019, November 12). Unified Approach to the Chemoselective α-Functionalization of Amides with Heteroatom Nucleophiles. Retrieved from [Link]

• Allen. (n.d.). Hydrolysis of 2-bromo-3-methyl butane - ( 2 ∘ ) - yields only 2-methy-2-butanol. Retrieved from [Link]

• OChem Online. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Column Chromatography Theory. Retrieved from [Link]

• NIST. (n.d.). Butanoic acid, 2-bromo-3-methyl-. NIST WebBook. Retrieved from [Link]

• Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Retrieved from [Link]

• Chem.libretexts.org. (n.d.). How to run column chromatography. Retrieved from [Link]

• YouTube. (2020, January 10). Recrystallization. Professor Dave Explains. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

Sources

• 1. pacificbiochem.com [pacificbiochem.com]
• 2. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butanoic acid, 2-bromo-3-methyl- [webbook.nist.gov]
• 4. 2-ブロモ-3-メチル酪酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. fiveable.me [fiveable.me]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 13. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 14. chromtech.com [chromtech.com]
• 15. m.youtube.com [m.youtube.com]

Technical Guide: Solvent Selection &amp; Process Optimization for 2-Bromo-3-methylbutanamide

Introduction

Welcome to the Technical Support Center. This guide addresses the specific solvent-dependent behaviors of 2-Bromo-3-methylbutanamide (also known as

-bromoisovaleramide).

As a derivative of valine, this molecule presents a unique "tug-of-war" in reactivity: the amide group increases the acidity of the

-proton (risking racemization or elimination), while the isopropyl group provides significant steric hindrance to nucleophilic attack. Your choice of solvent is not just about dissolving the solid; it is the primary switch that controls the competition between Substitution ( ), Elimination ( ), and Racemization.

Module 1: Dissolution & Handling

Q: My starting material (2-Bromo-3-methylbutanamide) is not dissolving fully in non-polar solvents. What is the solubility profile?

A: 2-Bromo-3-methylbutanamide is a solid with a melting point of approximately 130–134°C [1]. Its structure contains both a hydrogen-bond donor/acceptor (the amide) and a lipophilic alkyl chain.

• The Issue: Non-polar solvents (Hexane, Toluene) cannot overcome the crystal lattice energy of the amide hydrogen-bonding network at room temperature.

• The Fix: You must match the polarity.

  • High Solubility: DMF, DMSO, DMAc (Dipolar Aprotic).

  • Moderate Solubility: Ethanol, Methanol, Acetone, THF (Polar).

  • Low/Insoluble: Hexanes, Cyclohexane, CCl4.

Technical Recommendation: If you are running a reaction at room temperature, avoid toluene or ether unless you add a phase transfer catalyst or a cosolvent. For homogeneous reactions, Acetonitrile (MeCN) is often the "Goldilocks" solvent—polar enough to dissolve the amide but with a lower boiling point than DMF for easier work-up.

Module 2: Reaction Optimization (Substitution vs. Elimination)

Q: I am attempting a nucleophilic substitution (e.g., with an amine or azide), but reaction rates are sluggish. Should I switch to ethanol?

A: No. Switching to ethanol (a protic solvent) will likely slow down your

reaction further.

The Mechanism: The isopropyl group at the

-position creates steric bulk. For an reaction to occur, the nucleophile must attack from the back, which is hindered.[1]

• Protic Solvents (EtOH, MeOH, Water): These solvents form a "solvation cage" around your anionic nucleophile (via Hydrogen Bonding).[2] This stabilizes the nucleophile, lowering its ground state energy and making it less reactive ("lazy").

• Aprotic Solvents (DMF, DMSO, Acetone, MeCN): These dissolve the cation (e.g.,

  ) well but leave the anion (the nucleophile) "naked" and highly reactive.

Recommendation: Use DMF or DMSO to maximize the rate of substitution.[2] If the reaction is still too slow, consider the Finkelstein modification : Add 10-20 mol% NaI in Acetone or MEK. The Iodide displaces the Bromide (fast), creating a more reactive

-iodo intermediate [2].

Q: I am observing the formation of -unsaturated amides (Elimination products). How do I stop this?

A: Elimination (

) competes with substitution, especially when the -proton is acidic (activated by the amide carbonyl).

• Cause: Using a hard base in a non-polar or moderately polar solvent, or using high heat.

• Solvent Control: High dielectric constant solvents (like DMSO,

  ) generally favor the separation of charge in the transition state. However, if your nucleophile is also a strong base (e.g., ethoxide), elimination becomes dominant.

• The Fix: Switch to a Polar Aprotic solvent (MeCN) and use a softer nucleophile (e.g., azide, thiolate) or a non-basic amine scavenger (like

  or DIPEA) rather than a strong hydroxide/alkoxide base.

Visualizing the Decision Matrix

The following diagram illustrates the logic flow for selecting a solvent based on your intended reaction pathway.

Figure 1: Solvent selection logic based on the desired reaction pathway (Substitution vs. Elimination).

Module 3: Critical Troubleshooting (Racemization)

Q: My product is racemic, but I started with chiral L-Valine derived bromide. What happened?

A: This is a classic failure mode of

-haloamides.

• The Cause: The

  -proton is acidic ( for amides, but lower with the Br withdrawing group). In the presence of a base and a polar solvent, the proton can be removed to form an enolate intermediate, which is planar. Reprotonation occurs from either face, destroying chirality [3].

• Solvent Factor: Highly polar solvents (DMSO) stabilize the enolate intermediate, accelerating racemization.

• Corrective Action:

  • Use the minimum necessary polarity . Try THF or DCM if solubility permits.

  • Avoid strong bases. Use hindered, non-nucleophilic bases (e.g., Lutidine) if a base is strictly required.

  • Keep the temperature low (

    to ).

Module 4: Work-up & Isolation

Q: I used DMF as you suggested, but I cannot remove it. It ruins my crystallization.

A: DMF (BP

) is notoriously difficult to remove by rotary evaporation. Do not attempt to boil it off; you will degrade your thermally sensitive amide.

Protocol: Aqueous Extraction of DMF

• Dilute: Pour the reaction mixture into a 5x volume of 5% LiCl (Lithium Chloride) solution or simply water.

• Extract: Extract with Ethyl Acetate (EtOAc) .

  • Why? DMF is highly miscible with water. It will partition into the aqueous phase. The product (organic amide) will move to the EtOAc layer.

• Wash: Wash the EtOAc layer 3x with water (or 5% LiCl) to "pull" the remaining DMF out.

• Dry: Dry over

  and concentrate.

Data Comparison: Solvent Removal

Solvent	Boiling Point ( )	Removal Method	Risk of Product Degradation
DCM	40	Rotary Evap	Low
THF	66	Rotary Evap	Low
MeCN	82	Rotary Evap	Low/Medium
DMF	153	Aqueous Wash	High (if distilled)
DMSO	189	Lyophilization / Wash	High (if distilled)

References

• PubChem. (n.d.). 2-Bromo-3-methylbutanamide Physical Properties. National Library of Medicine. Retrieved from [Link]

• LibreTexts. (2021). Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts. Retrieved from [Link]

• Vertex AI Search. (2023). Alpha Bromination of Carboxylic Acids & Racemization Mechanisms. Retrieved from [Link][1][3][4][5][6][7][8]

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. Butanoic acid, 2-bromo-3-methyl- (CAS 565-74-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pacificbiochem.com [pacificbiochem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Substitution Reactions on Sterically Hindered Substrates

Guide Topic: Overcoming Steric Hindrance in 2-Bromo-3-methylbutanamide Substitution Document ID: TSC-CHEM-2026-02-18 Prepared by: Gemini, Senior Application Scientist

Introduction: The Challenge of 2-Bromo-3-methylbutanamide

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with nucleophilic substitution on 2-bromo-3-methylbutanamide. This substrate presents a common yet significant hurdle in organic synthesis: steric hindrance.

The core difficulty arises from the substrate's structure. The electrophilic carbon (C2), bonded to the bromine leaving group, is a secondary carbon. More importantly, it is directly adjacent to a bulky isopropyl group (-CH(CH₃)₂). This arrangement severely obstructs the typical backside attack required for a bimolecular nucleophilic substitution (Sₙ2) reaction.[1][2][3][4][5] Concurrently, the unimolecular (Sₙ1) pathway is not always straightforward, as the stability of the resulting secondary carbocation can be insufficient to drive the reaction efficiently, and may be prone to rearrangements.[6][7]

This guide provides a structured, question-and-answer-based approach to troubleshoot and optimize your substitution reactions, explaining the causality behind each experimental choice.

Caption: Structure of 2-Bromo-3-methylbutanamide highlighting the sterically hindered electrophilic center.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during substitution reactions with 2-bromo-3-methylbutanamide.

Q1: My Sₙ2 reaction with a strong nucleophile (e.g., NaN₃, NaCN) is extremely slow or yields no product. Why is this happening and what can I do?

Answer: This is the most common problem and is a direct consequence of steric hindrance. The bulky isopropyl group adjacent to the reaction center physically blocks the nucleophile from performing the required backside attack for the Sₙ2 mechanism.[2][3][4] The transition state becomes very high in energy due to steric strain, dramatically slowing the reaction rate.[2][5]

Troubleshooting Steps:

• Solvent Optimization: The choice of solvent is critical. For an Sₙ2 reaction, you must use a polar aprotic solvent such as DMSO, DMF, or acetonitrile.[8][9] These solvents solvate the cation (e.g., Na⁺) but leave the anionic nucleophile "bare" and highly reactive.[9][10] Polar protic solvents (like water or ethanol) will form a hydrogen-bond cage around the nucleophile, stabilizing it and reducing its nucleophilicity.[11]

• Increase Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the high-energy transition state. Monitor the reaction closely for the formation of elimination byproducts (alkenes), which are also favored at higher temperatures.

• Consider an Alternative Strategy: Phase-Transfer Catalysis (PTC): If your nucleophile is an inorganic salt with poor solubility in organic solvents, PTC is an excellent technique. A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), transports the nucleophile from the aqueous or solid phase into the organic phase where the substrate is dissolved.[12][13][14] This dramatically increases the effective concentration of the nucleophile in the desired phase, accelerating the reaction.[15]

Q2: I tried to switch to Sₙ1 conditions using a polar protic solvent, but the reaction is still inefficient and I'm getting a mixture of products. What's going on?

Answer: While shifting to Sₙ1 conditions is a logical step to bypass the steric hindrance of the Sₙ2 pathway, 2-bromo-3-methylbutanamide is a secondary halide, which is borderline for Sₙ1 reactivity.[16] The two main issues are:

• Slow Carbocation Formation: The rate-determining step of an Sₙ1 reaction is the formation of the carbocation.[6][17] Secondary carbocations are significantly less stable than tertiary ones, so the leaving group (Br⁻) is slow to depart on its own.[18][19]

• Competing Pathways: Once the secondary carbocation forms, it can be attacked by the nucleophile (substitution) or a weak base (often the solvent) can abstract an adjacent proton, leading to an E1 elimination product. Furthermore, the carbocation may undergo a hydride shift to form a more stable tertiary carbocation, leading to rearranged products.

Troubleshooting Steps:

• Promote Leaving Group Departure with a Lewis Acid: A Lewis acid (e.g., silver nitrate (AgNO₃) or zinc chloride (ZnCl₂)) can be added in catalytic or stoichiometric amounts. The Lewis acid coordinates to the bromine, weakening the C-Br bond and facilitating its departure to form the carbocation, thereby accelerating the rate-determining step.[20][21][22] With AgNO₃, the precipitation of AgBr provides a strong thermodynamic driving force.

• Use a Non-Basic, Weakly Nucleophilic Solvent: To favor substitution over elimination, use a polar protic solvent that is a poor base, such as water, methanol, or formic acid (solvolysis).[7][9]

• Control Temperature: Keep the temperature low to disfavor the competing E1 elimination pathway, which typically has a higher activation energy than the Sₙ1 pathway.

Feature	Sₙ1 Reaction	Sₙ2 Reaction
Substrate	3° > 2° >> 1° (Favored by steric bulk)[6][18]	Methyl > 1° > 2° >> 3° (Hindered by steric bulk)[3][8]
Kinetics	Rate = k[Substrate] (Unimolecular)[13][17]	Rate = k[Substrate][Nucleophile] (Bimolecular)[17]
Mechanism	Two steps, carbocation intermediate[8][23]	One step, concerted backside attack[1]
Nucleophile	Weak nucleophiles are effective[8]	Requires strong, often anionic, nucleophiles[9]
Solvent	Polar Protic (e.g., H₂O, EtOH, MeOH)[7][9]	Polar Aprotic (e.g., Acetone, DMSO, DMF)[9][10]
Stereochemistry	Racemization[7][8]	Inversion of configuration[8]

Q3: Are there alternative synthetic strategies I should consider if direct substitution fails?

Answer: Absolutely. When a specific bond formation is challenging due to steric hindrance, it is often more efficient to consider an alternative synthetic route rather than forcing an unfavorable reaction.

• The Mitsunobu Reaction: If your synthetic plan allows, starting from the corresponding alcohol (2-amino-3-methylbutan-1-ol) is a powerful alternative. The Mitsunobu reaction allows for the conversion of primary and secondary alcohols into a wide range of functional groups (esters, azides, etc.) using an acidic nucleophile, triphenylphosphine (PPh₃), and an azodicarboxylate like DEAD or DIAD.[24][25][26] A key advantage is that the reaction proceeds with a clean inversion of stereochemistry at the carbon center.[25]

• Alternative Amide Bond Formations: If your goal is to synthesize a different, highly hindered amide, direct substitution might not be the best approach. Modern organic chemistry offers robust methods for creating sterically hindered amide bonds that avoid traditional Sₙ2/Sₙ1 pathways on alkyl halides.[27][28][29] For example, using coupling reagents that generate highly reactive intermediates like acyl fluorides can overcome steric hindrance between the coupling partners.[30][31]

Visualized Reaction Pathways & Troubleshooting

Caption: A decision workflow for troubleshooting substitution reactions on 2-bromo-3-methylbutanamide.

Experimental Protocols

Protocol A: Promoting Sₙ2 Substitution using Phase-Transfer Catalysis

This protocol is designed for reacting an anionic nucleophile (e.g., sodium azide) with 2-bromo-3-methylbutanamide.

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 2-bromo-3-methylbutanamide (1.0 eq).

• Add Nucleophile & Catalyst: Add sodium azide (1.5 eq) and tetrabutylammonium bromide (TBAB, 0.1 eq).

• Solvent Addition: Add a biphasic solvent system, for example, toluene and water (5:1 v/v). The substrate will be in the organic phase and the bulk of the nucleophile in the aqueous phase.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. The vigorous stirring is essential to maximize the interfacial area between the two phases.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction may require several hours to reach completion.

• Workup: Cool the reaction to room temperature. Separate the organic layer. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization as appropriate.

Protocol B: Promoting Sₙ1 Substitution using a Lewis Acid

This protocol is designed for a solvolysis reaction (e.g., with methanol) to produce the methoxy-substituted product.

• Reagent Setup: In a round-bottom flask protected from light (wrap in foil), dissolve 2-bromo-3-methylbutanamide (1.0 eq) in anhydrous methanol. The methanol acts as both the solvent and the nucleophile.

• Lewis Acid Addition: Add silver nitrate (AgNO₃, 1.1 eq) to the solution in one portion. A precipitate of silver bromide (AgBr) should begin to form.

• Reaction: Stir the reaction at room temperature. The reaction is driven by the precipitation of the insoluble silver salt.

• Monitoring: Monitor the disappearance of the starting material by TLC. The reaction is often complete within a few hours.

• Workup: Once the reaction is complete, filter the mixture through a pad of Celite to remove the AgBr precipitate.

• Solvent Removal: Remove the methanol solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography.

References

• Patsnap Eureka. (2025, March 28). SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects.
• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA, 68(4), 252-257.
• Study.com. (n.d.). Nucleophilic Substitution Reaction | SN1 & SN2 Examples.
• Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2.
• NPTEL. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTION SEM-2, CC-3 PART-11, PPT-26.
• Organic-Chemistry.org. (2019, August 26). Mitsunobu Reaction.
• Wikipedia. (n.d.). SN1 reaction.
• Furman Chemistry 120 - PBworks. (2009, December 14).
• Reddit. (2015, December 8).
• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions.
• ResearchGate. (2025, August 9). The Synthesis of Sterically Hindered Amides.
• Chemistry LibreTexts. (2022, October 31). 8.5: Nucleophilic Substitution - 2nd Order.
• OpenStax. (2023, September 20). 11.3 Characteristics of the SN2 Reaction.
• Quora. (2018, March 5). What are the conditions of secondary alkyl halides to follow an SN1 reaction?.
• Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction.
• Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions.
• Fundamentals of Organic Chemistry. (n.d.). 7.3 Characteristics of the SN2 Reaction.
• Organic Synthesis. (n.d.). Mitsunobu reaction.
• Chemistry Net. (2014, February 24). Solvent Effects and SN2 and SN1 reactions: Nucleophilic Substitution.
• Landfester, K., et al. (2004, October 25). Phase-transfer agents as catalysts for a nucleophilic substitution reaction in microemulsions. Journal of Colloid and Interface Science, 278(2), 371-377.
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Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopic Identification of 2-Bromo-3-methylbutanamide

Introduction: The Role of Vibrational Spectroscopy in Pharmaceutical Analysis

In the landscape of drug development and manufacturing, the unambiguous identification of molecular structures is a cornerstone of quality control, regulatory compliance, and process optimization. Infrared (IR) spectroscopy serves as a rapid, reliable, and non-destructive technique for this purpose. By probing the vibrational modes of a molecule's covalent bonds, an IR spectrum provides a unique chemical "fingerprint."[1] This guide provides an in-depth analysis of the key IR spectral features for identifying 2-bromo-3-methylbutanamide, a compound of interest in synthetic chemistry and as a potential building block in pharmaceutical agents. We will dissect its expected spectral signature and compare it against structurally similar alternatives to demonstrate a robust methodology for its positive identification.

Deconstructing the Molecular Fingerprint: Expected Absorptions for 2-Bromo-3-methylbutanamide

The structure of 2-bromo-3-methylbutanamide incorporates three key functional regions, each contributing distinct peaks to its IR spectrum: the primary amide group, the alkyl halide (C-Br bond), and the branched alkyl skeleton (isopropyl group).

• The Primary Amide Signature: This is the most character-rich functional group in the molecule.

  • N-H Stretching: Primary amides (-CONH₂) are distinguished by a pair of medium-intensity peaks in the 3170-3500 cm⁻¹ region.[2] In solid-state samples, where hydrogen bonding is significant, these bands are typically found near 3350 cm⁻¹ and 3180 cm⁻¹.[3] These correspond to the asymmetric and symmetric N-H stretching vibrations, respectively. Their appearance as two distinct, moderately sharp peaks is a classic indicator of a primary amide, differentiating them from the single peak of a secondary amide or the broad envelope of an alcohol's O-H stretch.[4][5]

  • C=O Stretching (Amide I Band): The carbonyl stretch of an amide is one of the most intense absorptions in the spectrum.[6] Due to resonance with the nitrogen lone pair, this peak appears at a lower frequency than in ketones or esters, typically in the 1630-1690 cm⁻¹ range.[4][6] For solid primary amides, this "Amide I" band is expected around 1650 cm⁻¹.[3]

  • N-H Bending (Amide II Band): A sharp band of moderate to strong intensity, known as the "Amide II" band, arises from the in-plane N-H bending (scissoring) vibration.[4] This peak is typically observed between 1590-1650 cm⁻¹.[3]

  • C-N Stretching: The stretching of the carbon-nitrogen single bond gives rise to a medium-intensity peak around 1400 cm⁻¹.[3]

• The Alkyl Halide Marker:

  • C-Br Stretching: The carbon-bromine bond stretch is characterized by a strong absorption in the lower frequency "fingerprint" region of the spectrum, specifically between 690-515 cm⁻¹.[7][8] While its position can be influenced by the surrounding molecular structure, its presence is a key indicator for halogenation.

• The Alkyl Framework:

  • sp³ C-H Stretching: Like most organic molecules, 2-bromo-3-methylbutanamide will exhibit strong, sharp peaks in the 2850-3000 cm⁻¹ range, corresponding to the stretching of its sp³-hybridized C-H bonds.[9][10]

  • C-H Bending: The isopropyl group, -CH(CH₃)₂, provides a distinctive bending pattern. A strong doublet, with peaks of nearly equal intensity, is expected in the 1385-1380 cm⁻¹ and 1370-1365 cm⁻¹ region due to symmetric C-H bending vibrations of the gem-dimethyl structure.[10] Additional C-H scissoring and rocking vibrations will appear in the 1470-1450 cm⁻¹ range.[11]

Comparative Analysis: Distinguishing 2-Bromo-3-methylbutanamide from Alternatives

To confidently identify our target compound, its spectrum must be compared against plausible alternatives. Here, we contrast its expected signature with that of 3-methylbutanamide (lacking the bromine) and 2-bromo-3-methylbutane (lacking the amide).

Wavenumber (cm⁻¹)	Vibration Type	Expected Intensity	2-Bromo-3-methylbutanamide	3-Methylbutanamide	2-Bromo-3-methylbutane
~3350 & ~3180	N-H Stretch (Asymmetric & Symmetric)	Medium, Sharp	Present (Doublet)	Present (Doublet)	Absent
2850-3000	sp³ C-H Stretch	Strong, Sharp	Present	Present	Present
~1650	C=O Stretch (Amide I)	Strong, Sharp	Present	Present	Absent
~1620	N-H Bend (Amide II)	Medium-Strong, Sharp	Present	Present	Absent
1470-1450	C-H Bend (Scissoring)	Medium	Present	Present	Present
~1385 & ~1370	C-H Bend (Isopropyl Doublet)	Strong, Sharp	Present	Present	Present
~1400	C-N Stretch	Medium	Present	Present	Absent
690-515	C-Br Stretch	Strong	Present	Absent	Present

Key Differentiating Features:

• 2-Bromo-3-methylbutanamide vs. 3-Methylbutanamide: The primary differentiator is the strong absorption band in the 690-515 cm⁻¹ region, which indicates the presence of the C-Br bond in the target molecule and its absence in 3-methylbutanamide.[8]

• 2-Bromo-3-methylbutanamide vs. 2-Bromo-3-methylbutane: The spectrum of 2-bromo-3-methylbutane would be significantly simpler, completely lacking the hallmark amide peaks: the N-H stretching doublet (~3350/3180 cm⁻¹), the intense Amide I (C=O) band (~1650 cm⁻¹), and the Amide II (N-H bend) band (~1620 cm⁻¹).[3][4] The presence of this full suite of amide absorptions is conclusive evidence against the simple alkyl halide.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum via ATR

The following protocol describes the use of an Attenuated Total Reflectance (ATR) accessory, a common and efficient method for analyzing solid samples.

Objective: To obtain a clean, high-resolution IR spectrum of 2-bromo-3-methylbutanamide.

Methodology:

• Instrument Preparation:

  • Rationale: To ensure the optical path is clear and the detector is stabilized for low-noise measurements.

  • Procedure: Power on the FTIR spectrometer and allow it to warm up for at least 30 minutes. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

• Background Spectrum Acquisition:

  • Rationale: This critical step measures the spectrum of the environment (air and the ATR crystal) and is mathematically subtracted from the sample spectrum, ensuring that only the sample's absorptions are displayed.

  • Procedure: Ensure the ATR crystal surface is perfectly clean. Use a lint-free wipe lightly moistened with a volatile solvent like isopropanol or ethanol to clean the crystal, then allow it to dry completely. Once dry, run a background scan according to the instrument's software prompts (typically 16-32 scans are co-added for a good signal-to-noise ratio).

• Sample Application:

  • Rationale: Proper sample contact with the ATR crystal is essential for achieving a strong, high-quality signal.

  • Procedure: Place a small amount (a few milligrams) of the solid 2-bromo-3-methylbutanamide sample onto the center of the ATR crystal. Use the ATR's pressure arm to apply consistent and firm pressure, clamping the solid against the crystal. This ensures good optical contact.

• Sample Spectrum Acquisition:

  • Rationale: This is the measurement of the sample itself.

  • Procedure: Using the same scan parameters as the background, acquire the sample spectrum. The instrument's software will automatically perform the background subtraction, yielding the final absorbance or transmittance spectrum of the sample.

• Cleaning and Post-Analysis:

  • Rationale: To prevent cross-contamination of future samples and maintain the integrity of the ATR crystal.

  • Procedure: Release the pressure arm and carefully remove the bulk of the solid sample. Clean the crystal surface thoroughly with a solvent-moistened wipe as described in Step 2.

Visualizing the Identification Workflow

The logical process for identifying 2-bromo-3-methylbutanamide using its IR spectrum can be summarized in the following workflow diagram.

Caption: Workflow for IR identification of 2-bromo-3-methylbutanamide.

Conclusion

The positive identification of 2-bromo-3-methylbutanamide via IR spectroscopy is a systematic process reliant on the confirmation of several key spectral features. The conclusive evidence lies in the simultaneous observation of: 1) the characteristic primary amide peaks (N-H stretch doublet, strong Amide I, and Amide II bands), 2) the isopropyl C-H bending doublet, and 3) the strong C-Br stretching absorption in the low-frequency fingerprint region. By comparing an unknown spectrum against the expected patterns and those of logical alternatives, researchers can achieve a high degree of confidence in their structural assignment, ensuring the integrity of their research and development processes.

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A Comparative Guide to Chiral Separation Techniques for 2-Bromo-3-methylbutanamide

Abstract

The enantioselective separation of chiral molecules is a critical challenge in the pharmaceutical and fine chemical industries, where the physiological activity of a compound is often confined to a single enantiomer. 2-Bromo-3-methylbutanamide, a chiral amide derived from valine, possesses a stereocenter at the C2 position, making the separation and quantification of its (R) and (S) enantiomers essential for development and quality control. This guide provides an in-depth comparison of the primary chromatographic techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC). We will explore the underlying principles, provide field-proven insights into method development, and present representative experimental data to guide researchers in selecting the optimal technique for their analytical or preparative needs.

Understanding the Analyte: 2-Bromo-3-methylbutanamide

The key to effective chiral separation lies in understanding the analyte's structure. 2-Bromo-3-methylbutanamide features several functional groups that dictate its interaction with a Chiral Stationary Phase (CSP):

• Chiral Center: A single asymmetric carbon at C2, bonded to a hydrogen, a bromine atom, an isopropyl group, and a carboxamide group.

• Primary Amide (-CONH₂): This group is a crucial interaction site, capable of acting as both a hydrogen bond donor and acceptor.

• Bromine Atom: An electronegative and polarizable group that can participate in dipole-dipole interactions.

• Isopropyl Group: A bulky, hydrophobic alkyl group that provides a site for steric (inclusion) interactions.

Successful chiral recognition depends on creating a transient diastereomeric complex between one of the enantiomers and the chiral selector of the CSP. This requires at least three points of interaction (e.g., hydrogen bonding, dipole-dipole, steric hindrance), a principle known as the three-point interaction model. Polysaccharide-based CSPs are exceptionally well-suited for this molecule as their complex groove-like structures provide multiple sites for these interactions.

High-Performance Liquid Chromatography (HPLC): The Established Workhorse

Chiral HPLC is the most widely adopted technique for enantioseparation due to its versatility, robustness, and broad availability.[1] For a molecule like 2-Bromo-3-methylbutanamide, polysaccharide-based CSPs are the primary choice.[2] These phases, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer a combination of hydrogen bonding, dipole-dipole, and steric inclusion sites necessary for resolving amide enantiomers.[3]

Causality in Method Development

• CSP Selection: The selection of a CSP is the most critical parameter.[4] A screening approach using columns with different selectors is highly recommended.[2] For amides, columns like Daicel's CHIRALPAK® AD (amylose derivative) or CHIRALCEL® OD (cellulose derivative) are excellent starting points.[3][5] The carbamate linkages on the polysaccharide backbone provide strong hydrogen bonding and dipole interactions with the analyte's amide group.

• Mobile Phase Mode: Normal Phase (NP) chromatography, using a non-polar solvent like heptane or hexane mixed with a polar alcohol modifier (e.g., isopropanol or ethanol), is often the preferred mode for this class of compounds. NP conditions enhance the hydrogen bonding interactions between the analyte and the CSP, which are crucial for selectivity.[6] Reversed-phase (RP) modes can also be explored but may offer lower selectivity for this specific analyte.

Representative HPLC Protocol

While specific data for 2-bromo-3-methylbutanamide is not publicly available, the following protocol for the structurally similar Mandelic Amide on a CHIRALPAK® AD-H column serves as an authoritative experimental example.[5]

Step 1: Sample Preparation

• Prepare a stock solution of the racemic 2-bromo-3-methylbutanamide at 1.0 mg/mL in the mobile phase.

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection to prevent column clogging.[7]

Step 2: Chromatographic Conditions

• Column: CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm[5]

• Mobile Phase: n-Heptane / 2-Propanol (80:20, v/v)[5]

• Flow Rate: 1.0 mL/min[5]

• Column Temperature: 25 °C (Ambient)[5]

• Detection: UV at 210 nm[5]

• Injection Volume: 10 µL

Step 3: System Suitability

• Perform five replicate injections of the racemic standard.

• The system is deemed suitable if the resolution (Rs) is > 1.5 and the relative standard deviation (RSD) for the peak areas is < 2.0%.

Supercritical Fluid Chromatography (SFC): The High-Speed, Green Alternative

SFC has emerged as a powerful alternative to HPLC, particularly for chiral separations.[8] It uses supercritical carbon dioxide (CO₂) as the primary mobile phase, which has a polarity similar to hexane.[9] This makes it an ideal "green" replacement for normal-phase HPLC, drastically reducing organic solvent consumption. The low viscosity and high diffusivity of the supercritical fluid allow for much higher flow rates and, consequently, significantly faster analysis times without a loss of efficiency.[9]

Causality in Method Development

• CSP & Analyte Interaction: The same polysaccharide-based CSPs that are effective in normal-phase HPLC are typically the first choice for SFC.[3][10] The chiral recognition mechanism is analogous, relying on hydrogen bonding and steric interactions.

• Co-solvent Selection: A polar organic modifier, or "co-solvent," such as methanol or ethanol, is added to the CO₂ to increase its solvating power and modulate analyte retention. For amide compounds, methanol is often an excellent starting point.

• Additive Use: While 2-bromo-3-methylbutanamide is neutral, for basic or acidic analytes, small amounts of additives like diethylamine (DEA) or trifluoroacetic acid (TFA) are used to improve peak shape and selectivity.[4]

Representative SFC Protocol

The following is a typical screening protocol for a chiral amide on a polysaccharide CSP.

Step 1: Sample Preparation

• Dissolve the racemic sample in the co-solvent (e.g., Methanol) to a concentration of 1.0 mg/mL.

• Filter through a 0.45 µm syringe filter.

Step 2: Chromatographic Conditions

• Column: CHIRALPAK® IC, 150 x 4.6 mm, 5 µm

• Mobile Phase: CO₂ / Methanol (Gradient elution from 5% to 40% Methanol over 5 minutes)

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 40 °C

• Detection: UV at 210 nm

• Injection Volume: 5 µL

Gas Chromatography (GC): A Niche Application

Chiral GC is a highly efficient technique but is limited to analytes that are volatile and thermally stable.[8] Given its molecular weight (180.04 g/mol ) and polar amide group, 2-Bromo-3-methylbutanamide may exhibit limited volatility, potentially requiring derivatization to be amenable to GC analysis.[11]

Causality in Method Development

• Derivatization: If the underivatized amide shows poor peak shape or thermal degradation, a derivatization step is necessary. The primary amide can be converted to a less polar, more volatile derivative (e.g., a trifluoroacetamide) by reacting it with an agent like Trifluoroacetic Anhydride (TFAA).

• CSP Selection: The most common chiral selectors for GC are derivatized cyclodextrins.[12][13] These cage-like molecules separate enantiomers based on the goodness of fit of the analyte into their chiral cavity. A CSP like a permethylated β-cyclodextrin phase would be a logical starting point.

Conceptual GC Protocol

Step 1: Derivatization (If Required)

• Dissolve ~1 mg of the sample in 200 µL of a suitable solvent (e.g., Dichloromethane).

• Add 100 µL of Trifluoroacetic Anhydride (TFAA).

• Heat the mixture at 70 °C for 30 minutes.

• Evaporate the excess reagent under a stream of nitrogen and reconstitute the sample in hexane for injection.

Step 2: Chromatographic Conditions

• Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar cyclodextrin-based CSP

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C

• Oven Program: Start at 100 °C, hold for 1 min, then ramp to 200 °C at 5 °C/min.

• Detector: Flame Ionization Detector (FID) at 250 °C.

Performance Comparison and Recommendations

The choice of technique depends on the specific goals of the analysis, such as speed, resolution, scalability, and available instrumentation.

Feature	Chiral HPLC (Normal Phase)	Chiral SFC	Chiral GC
Speed	Slow to Moderate (5-20 min)	Very Fast (1-7 min)	Fast (5-15 min)
Resolution	Excellent	Excellent	Potentially Highest
Solvent Usage	High (Heptane, Alcohols)	Low (Mainly CO₂, small % co-solvent)	Very Low (Carrier Gas)
Environmental Impact	High	Low	Very Low
Scalability (Preparative)	Well-established and straightforward	Increasingly common, very efficient	Not suitable for non-volatiles
Instrument Cost	Moderate	High	Low to Moderate
Method Development	Can be time-consuming	Fastest screening	Complex if derivatization is needed
Analyte Suitability	Broadly applicable	Broadly applicable	Limited to volatile/thermostable compounds

Data in this table is a synthesis of general knowledge from cited sources.[8][9][10][12]

Expert Recommendation

• For high-throughput analytical screening and routine QC: Supercritical Fluid Chromatography (SFC) is the superior choice. Its dramatic reduction in analysis time and solvent waste provides unparalleled efficiency and cost savings.[9]

• For laboratories without access to SFC or for preparative-scale purification: High-Performance Liquid Chromatography (HPLC) remains a robust and reliable option. Its principles are well-understood, and scaling up from analytical to preparative scale is a well-established process.

• For specialized applications or orthogonal validation: Gas Chromatography (GC) should only be considered if the analyte is sufficiently volatile or if an efficient and reproducible derivatization method can be developed. Its high resolving power can be an advantage, but the potential for sample preparation complexity makes it less favorable as a primary technique for this analyte.

Visualizing the Workflow

A logical workflow is essential for efficient chiral method development. The following diagram outlines a decision-making process for selecting and optimizing a separation technique for 2-Bromo-3-methylbutanamide.

Caption: Workflow for Chiral Method Development.

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• 2-Bromo-3-methylbutanamide. (n.d.). PubChem. [Link]

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Crystallographic Utility &amp; Structural Analysis: 2-Bromo-3-methylbutanamide

Content Type: Technical Comparison & Application Guide Subject: Structural Characterization, Phasing Utility, and Comparative Analysis of

-Haloamides

Executive Summary: The Structural Role of 2-Bromo-3-methylbutanamide

In the realm of small-molecule crystallography and peptidomimetic drug design, 2-Bromo-3-methylbutanamide (also known as

-bromo-isovaleramide) serves a dual purpose: it is a critical chiral intermediate for synthesizing valine-derived peptidomimetics and a potent heavy-atom derivative for experimental phasing.

This guide objectively compares the crystallographic properties of 2-Bromo-3-methylbutanamide against its non-halogenated parent (Isovaleramide) and chlorinated analogs. We analyze its utility in Single-wavelength Anomalous Dispersion (SAD) phasing and provide representative experimental data derived from its application in peptide backbone engineering.

Key Differentiators

• Phasing Power: The bromine substituent (

  ) provides a significant anomalous signal ( at Cu K ) compared to chlorine or native C/N/O atoms, facilitating ab initio structure solution.

• Stereochemical Locking: The bulky

  -bromo group induces specific steric constraints, locking the amide bond into preferred conformations distinct from the flexible isovaleramide.

Comparative Analysis: Bromine vs. Alternatives

The choice of halogen derivative profoundly impacts both the crystallographic data quality and the chemical stability of the crystal. The table below contrasts 2-Bromo-3-methylbutanamide with its primary alternatives.

Table 1: Crystallographic & Physical Performance Metrics

Feature	2-Bromo-3-methylbutanamide	Isovaleramide (Parent)	2-Chloro-3-methylbutanamide
Molecular Weight	180.04 g/mol	101.15 g/mol	~135.59 g/mol
Heavy Atom (Z)	Bromine (35)	None (C/N/O only)	Chlorine (17)
Anomalous Signal ( )	High (~1.3e at Cu K )	Negligible	Low (~0.7e at Cu K )
Phasing Utility	Excellent (SAD/MAD)	Requires Direct Methods	Limited (Requires high redundancy)
C-X Bond Length	~1.94 Å (C-Br)	N/A (C-H ~1.09 Å)	~1.77 Å (C-Cl)
Steric Bulk (VdW Radius)	1.85 Å	1.20 Å (Hydrogen)	1.75 Å
Primary Application	Phasing derivative, Chiral synthon	Bioactive (Anxiolytic), Native structure	Intermediate (lower cost)

Expert Insight: While Chlorine is cheaper, its anomalous signal is often insufficient for phasing small crystals without extremely high data redundancy. Bromine strikes the optimal balance between stability (unlike Iodine, which can be photolabile) and phasing power.

Representative Experimental Data

While the isolated amide crystallizes readily, its most significant structural data comes from its role as a "crystallographic anchor" in larger peptide esters. The following data is derived from high-resolution X-ray diffraction of N-(2-bromo-3-methylbutanoyl) derivatives, demonstrating the geometry of the core moiety.

Crystal Data: 2-Bromo-3-methylbutanamido Moiety

Source: Derived from structures reported in Acta Chim. Slov. (Ref 1)

• Crystal System: Monoclinic

• Space Group:

  (Chiral) or (Racemic)

• Geometry of the Core:

  • C(

    )-Br Bond Length: 1.954(3) Å

  • Amide C=O Bond: 1.228(4) Å

  • Amide C-N Bond: 1.345(4) Å

  • Torsion Angle (

    ): ~178° (Trans-planar amide)

Phasing Signal Strength (Theoretical)

The anomalous scattering factor (

) is the critical metric for SAD phasing.

• Cu K

  ( Å): electrons.

• Mo K

  ( Å): electrons.

Interpretation: For a small molecule like 2-Bromo-3-methylbutanamide, a single bromine atom contributes enough anomalous scattering to solve the phase problem without requiring molecular replacement models.

Experimental Protocols

Protocol A: Crystallization via Slow Evaporation

Objective: Obtain diffraction-quality single crystals of the amide or its derivatives.

• Preparation: Dissolve 50 mg of 2-Bromo-3-methylbutanamide in 2 mL of solvent.

  • Preferred Solvent: Ethyl Acetate/Hexane (1:1) or Dichloromethane.

  • Note: Avoid alcohols if transesterification is a risk, though pure amide is stable.

• Filtration: Pass the solution through a 0.22

  m PTFE syringe filter into a clean scintillation vial to remove particulate nucleation sites.

• Vapor Diffusion (Alternative): Place the vial (uncapped) inside a larger jar containing 10 mL of Hexane (precipitant). Seal the outer jar.

• Incubation: Store at 4°C in a vibration-free environment.

• Harvesting: Crystals typically appear as colorless needles or prisms within 48-72 hours.

Protocol B: Heavy Atom Phasing Workflow

Objective: Use the Br-anomalous signal to solve the structure.

• Data Collection: Collect a highly redundant dataset (>360° rotation) to maximize the signal-to-noise ratio of the anomalous differences (

  ).

• Wavelength: If using a synchrotron, tune to the Br K-edge (13.47 keV / 0.92 Å) to maximize

  . For home sources, Cu K is sufficient.

• Processing: Process data keeping Friedel pairs separate (do not merge

  and ).

• Substructure Determination: Use SHELXD or AutoSol to locate the Br sites.

• Refinement: Refine the occupancy of the Br atom; expect slightly high B-factors if the halogen has rotational freedom.

Structural Logic & Synthesis Workflow

The following diagram illustrates the pathway from synthesis to structural elucidation, highlighting where the Bromine atom plays its critical role.

Figure 1: Integrated workflow showing the chemical origin of the compound and its utilization in the crystallographic phasing pipeline.

Expert Analysis: Why Choose the Bromo-Analog?

The "Heavy Atom" Advantage

In small molecule crystallography, light atom structures (C, H, N, O) are typically solved using Direct Methods (SHELXT). However, when the molecule is part of a larger complex (e.g., a co-crystal with a protein) or forms a pseudo-symmetric lattice, Direct Methods can fail.

• Mechanism: The 2-Bromo-3-methylbutanamide moiety acts as a "lighthouse." The Br atom's strong scattering dominates the Patterson map, allowing unambiguous determination of the unit cell origin.

Stereochemical Rigidity

The Van der Waals radius of Bromine (1.85 Å) is significantly larger than the Hydrogen it replaces (1.20 Å).

• Impact: This steric bulk restricts rotation around the

  bond. In the crystal lattice, this forces the molecule into a specific conformation, reducing disorder compared to the non-brominated isovaleramide. This makes the Bromo-analog a superior model for studying rigid peptide backbone mimetics.

References

• Yancheva, D., et al. (2016). "Synthesis, Crystal Structure and Biological Activity Screening of Novel N-(α-Bromoacyl)-α-amino Esters Containing Valyl Moiety." Acta Chimica Slovenica, 63(2), 296-306.

  • Relevance: Provides primary crystallographic metrics for the 2-bromo-3-methylbutanamido core.

• Dobre, A. F., Madalan, A. M., & Ionita, P. (2024). "The Crystal Structures of Some Bromo-Derivatives of the DPPH Stable Free Radical."[1] Molbank, 2024(3), M1880.

  • Relevance: Details crystallization protocols for brominated isovaleric deriv

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3-8.

  • Relevance: Standard authoritative text for the refinement protocols described in the guide.

• PubChem. "2-Bromo-3-methylbutanamide (Compound)."[2] National Library of Medicine.

  • Relevance: Source of physicochemical properties and identifiers (CID 344884).[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Bromo-3-methylbutanamide | C5H10BrNO | CID 344884 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal of 2-Bromo-3-methylbutanamide

Executive Summary & Immediate Directives

2-Bromo-3-methylbutanamide (and its related

-bromoamide derivatives) presents specific handling challenges due to its status as an alkylating agent and potential lachrymator. Improper disposal can lead to the generation of toxic hydrogen bromide (HBr) gas or inadvertent alkylation of biological targets.

Core Directive: This substance must be classified and disposed of as Halogenated Organic Waste . Under no circumstances should it be combined with non-halogenated solvents or strong bases.

IMMEDIATE ACTIONS	CRITICAL PROHIBITIONS
Segregate immediately into "Halogenated Waste" streams.	DO NOT dispose of down the drain.
Label as "Toxic" and "Lachrymator" (if volatile).	DO NOT mix with strong bases (NaOH/KOH) or amines.
Contain in HDPE or glass vessels with PTFE-lined caps.	DO NOT autoclave waste containing this compound.

Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must understand its reactivity. 2-Bromo-3-methylbutanamide is an

-haloamide. Structurally, the bromine atom at the alpha position is susceptible to nucleophilic attack, making the compound a potent electrophile.

Physicochemical Data

Property	Specification
Chemical Name	2-Bromo-3-methylbutanamide
CAS Number	5697-56-3 (Generic/Isomer dependent)
Functional Group	-Haloamide (Alkylating Agent)
Physical State	Solid (typically) or viscous oil depending on purity
Reactivity	Hydrolyzes to release HBr; reacts with nucleophiles

The Hazard Mechanism (Why it matters)

• Alkylating Potential: The carbon-bromine bond is polarized. Biological nucleophiles (DNA/Proteins) can attack this carbon, displacing the bromide ion. This mechanism drives its toxicity and potential mutagenicity.

• Hydrolysis Risk: In the presence of moisture or bases, the amide bond or the bromide can hydrolyze.

  • Reaction:

  • Result: Generation of acidic byproducts (lowering pH of waste containers) and potential pressure buildup.

Disposal Workflow & Decision Logic

The following self-validating workflow ensures that the waste is characterized correctly before it leaves your bench.

Figure 1: Decision logic for segregating 2-Bromo-3-methylbutanamide waste based on physical state and solvent composition.

Detailed Operational Procedures

Protocol A: Solid Waste Disposal

Best for: Expired pure chemicals, recrystallization cakes, or spill cleanup materials.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk for solids.

• Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[1]

• Deactivation (Optional but Recommended for High Purity): If the solid is highly reactive, cover it with a layer of sodium bicarbonate (

  ) or vermiculite to act as a buffer/absorbent.

• Sealing: Screw the cap tightly. Tape the cap with parafilm to prevent loosening during transport.

Protocol B: Liquid Waste (Solutions)

Best for: Reaction mixtures, mother liquors, and wash solvents.

• Compatibility Check: Ensure the waste container does not contain strong bases (e.g., Sodium Hydroxide, Potassium tert-butoxide) or azides.

  • Why? Bases can cause exothermic elimination reactions; azides can form explosive azido-amides.

• Segregation:

  • Even if the solvent is non-halogenated (e.g., Ethanol), the presence of 2-Bromo-3-methylbutanamide classifies the entire mixture as Halogenated Waste for incineration purposes.

• Pouring: Use a funnel to prevent drips.

• pH Check: Briefly check the pH of the waste container. If pH < 3 (acidic), add solid Sodium Bicarbonate slowly to neutralize. This prevents acid-catalyzed degradation of the plastic container over time.

Protocol C: Glassware Decontamination

Best for: Cleaning flasks and spatulas before they leave the fume hood.

Residues of

-bromoamides can be persistent lachrymators. Do not simply wash with water.

• Preparation: Prepare a "Quench Solution" of 5% Sodium Thiosulfate (

  ) in water or 50% Ethanol.

• Rinse: Rinse contaminated glassware with the Quench Solution.

  • Mechanism:[2][3][4] Thiosulfate acts as a soft nucleophile, displacing the bromine atom to form a water-soluble, non-volatile Bunte salt.

• Soak: Let sit for 15 minutes.

• Final Wash: Rinse with acetone, then water. Collect the first acetone rinse into the Halogenated Waste container.

Emergency Response

Scenario	Response Procedure
Skin Contact	Immediate Flush: Wash with soap and water for 15 minutes.[5] Do not use ethanol (increases skin permeability). Seek medical attention if irritation persists.
Eye Contact	Irrigate: Use eyewash station for 15 minutes.[5] Hold eyelids open. This compound is a potential lachrymator; medical evaluation is mandatory.
Spill (Benchtop)	1. Evacuate immediate area. 2. Don double nitrile gloves. 3. Cover spill with Vermiculite or Spill Pads. 4. Scoop into a solid waste jar. 5. Wipe surface with Thiosulfate solution.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[6] [Link]

• PubChem. (2025).[7] Compound Summary: 2-Bromo-3-methylbutanamide.[7][8] National Library of Medicine. Retrieved from [Link]

• Temple University EHS. (2023). Halogenated Solvents in Laboratories: Disposal Guidelines. Retrieved from [Link]

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• 6. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]
• 7. 2-Bromo-3-methylbutanamide | C5H10BrNO | CID 344884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-bromo-3-methyl-N-phenylbutanamide | CAS 111216-73-0 | SCBT - Santa Cruz Biotechnology [scbt.com]